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Core Science & Biosynthesis

Foundational

Technical Guide on the Chemical and Physical Properties of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Identity: CAS 1153900-72-1 | Formula: C10H13Cl2NO Executive Summary In modern fragment-based drug discovery (FBDD) and complex...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Identity: CAS 1153900-72-1 | Formula: C10H13Cl2NO

Executive Summary

In modern fragment-based drug discovery (FBDD) and complex library synthesis, the selection of bifunctional building blocks is critical for balancing pharmacokinetics and target affinity. 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is a highly versatile secondary amine that bridges a lipophilic, sterically hindered 2,6-dichlorobenzyl moiety with a hydrophilic propan-1-ol (alaninol) backbone.

Commercial availability of this building block through suppliers like Sigma-Aldrich has streamlined the generation of diverse screening libraries. Its unique structural topology forces the aromatic ring orthogonal to the benzylic amine, creating a distinct 3D conformation ideal for probing deep, narrow hydrophobic pockets in target proteins. This whitepaper details its physicochemical properties, synthetic methodologies, and analytical validation protocols, providing a comprehensive E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) grounded guide for application scientists.

Physicochemical Profiling & Causality

The physical and chemical properties of this compound are dictated by the interplay between its electron-withdrawing, bulky aryl group and its polar aliphatic tail.

Quantitative Data Summary
PropertyValueCausality / Significance in Drug Design
Molecular Formula C10H13Cl2NOEstablishes the baseline atomic composition.
Molecular Weight 234.12 g/mol Highly favorable for FBDD (well below the 300 Da threshold).
LogP (Estimated) ~2.5 - 3.0The lipophilic dichlorobenzyl group is balanced by the polar alcohol, ensuring optimal membrane permeability.
H-Bond Donors 2 (NH, OH)Facilitates robust target engagement via hydrogen bonding networks.
H-Bond Acceptors 2 (N, O)Enhances aqueous solubility and interaction with kinase/receptor hinge regions.
Isotopic Mass Pattern 234, 236, 238 (9:6:1)Diagnostic marker in LC-MS due to the presence of two chlorine atoms[1].

Structural Causality: The ortho-chlorine atoms on the benzyl ring create a rigid, sterically hindered environment around the secondary amine. In our experience, this steric bulk is highly advantageous; it protects the amine from rapid oxidative metabolism (e.g., by monoamine oxidases or CYPs) while modulating its basicity ( pKa​≈8.5 ). At physiological pH (7.4), the amine is predominantly protonated, which enhances aqueous solubility, while the dichlorophenyl group maintains sufficient lipophilicity for cellular penetration.

SARMapping Core 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol M1 2,6-Dichlorophenyl Group - High Lipophilicity - Steric Shielding - Metabolic Stability Core->M1 M2 Secondary Amine - H-Bond Donor/Acceptor - Physiological Protonation - Functionalization Site Core->M2 M3 Propan-1-ol Backbone - Aqueous Solubility - Chiral Center (C2) - H-Bonding Core->M3

Structure-Property Relationship mapping of the compound's functional moieties.

Experimental Methodologies: Synthesis & Validation

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . The most efficient route to synthesize this compound is the reductive amination of 2,6-dichlorobenzaldehyde with 2-aminopropan-1-ol. Alternatively, nucleophilic substitution routes can be employed, utilizing 2,6-dichlorobenzyl chloride—a precursor whose synthesis relies on optimized photochemical chlorination techniques[2].

Protocol 1: High-Yield Synthesis via Reductive Amination

Rationale & Causality: We utilize sodium triacetoxyborohydride ( NaBH(OAc)3​ ) in 1,2-dichloroethane (DCE). NaBH(OAc)3​ is a mild reducing agent that selectively reduces the iminium ion intermediate without reducing the unreacted aldehyde. DCE is chosen over dichloromethane (DCM) because its higher boiling point allows for gentle heating if necessary, and it acts as an excellent non-coordinating solvent to stabilize the iminium intermediate.

Step-by-Step Workflow:

  • Imine Formation: Dissolve 2,6-dichlorobenzaldehyde (1.0 eq, 10 mmol) and 2-aminopropan-1-ol (1.05 eq, 10.5 mmol) in anhydrous DCE (30 mL). Add glacial acetic acid (1.0 eq) to act as a weak acid catalyst.

    • Validation Check: Monitor by TLC (Hexane:EtOAc 7:3). The reaction is self-validating when the UV-active aldehyde spot ( Rf​≈0.8 ) completely disappears, indicating full conversion to the imine.

  • Selective Reduction: Cool the reaction vessel to 0°C. Add NaBH(OAc)3​ (1.5 eq, 15 mmol) portion-wise to prevent exothermic degradation. Allow the mixture to warm to room temperature and stir for 12 hours.

  • Quenching & Workup: Quench the reaction slowly with saturated aqueous NaHCO3​ (30 mL). Causality: This neutralizes the acetic acid and safely decomposes excess hydride reagents without generating toxic byproducts. Extract the aqueous layer with DCM ( 3×20 mL).

  • Isolation: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via flash column chromatography (DCM:MeOH 95:5) to yield the pure secondary amine.

SynthesisWorkflow A 2,6-Dichlorobenzaldehyde + 2-Aminopropan-1-ol B Imine Formation (DCE, AcOH, RT, 2h) A->B Condensation C Reduction (NaBH(OAc)3, 0°C to RT, 12h) B->C Hydride Transfer D Quench & Extract (NaHCO3, DCM) C->D Workup E Purification (Flash Chromatography) D->E Isolation F Pure 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol E->F Final Product

Workflow for the reductive amination of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol.

Protocol 2: Analytical Characterization (Self-Validating)

To confirm the structural integrity of the synthesized batch, the following self-validating analytical checks must be performed:

  • LC-MS (ESI+): Run a C18 reverse-phase column with a Water/Acetonitrile gradient (0.1% Formic Acid). The expected [M+H]+ peak is at m/z 234.0.

    • Expert Insight: The ultimate validation of this molecule is its isotopic pattern. Because it contains two chlorine atoms ( 35Cl and 37Cl ), the mass spectrum will definitively show a 9:6:1 ratio for the peaks at m/z 234, 236, and 238[1].

  • 1 H NMR (400 MHz, CDCl3​ ): The benzylic protons ( CH2​ attached to the amine) will appear around 3.9-4.1 ppm. Crucial Note: If enantiopure (R)- or (S)-alaninol was used, the adjacent chiral center at C2 makes these benzylic protons diastereotopic. They will not appear as a simple singlet, but rather as a complex AB quartet—a key indicator of a successful, stereochemically intact synthesis.

Applications in Drug Development

The structural motif of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is highly relevant in contemporary medicinal chemistry. Recent advancements in the development of Piezo1 agonists have demonstrated the profound utility of combining 2,6-dichlorobenzyl moieties with linear alkylamino alcohols. In these studies, appending an amino-alcohol tail to a lipophilic core successfully balanced the molecule's lipophilicity, dramatically enhancing aqueous solubility and overall pharmacological potency[3].

By utilizing 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol as a primary building block, researchers can rapidly access complex heterocycles (such as oxazolidines or functionalized pyrazines) that inherently possess this optimized amphiphilic balance, accelerating the hit-to-lead optimization phase.

References

  • Title: Structural Modification and Pharmacological Evaluation of (Thiadiazol-2-yl)pyrazines as Novel Piezo1 Agonists for the Intervention of Disuse Osteoporosis | Source: Journal of Medicinal Chemistry - ACS Publications | URL: [Link]

  • Title: CN109721464A - The synthetic method of one kind 2,6- dichlorobenzyl chloride | Source: Google Patents | URL
  • Title: 3-Chloromethcathinone hydrochloride | C10H13Cl2NO | CID 90645589 | Source: PubChem | URL: [Link]

Sources

Exploratory

Structural and Synthetic Profiling of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol in Medicinal Chemistry

Executive Summary and Molecular Architecture The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (frequently referred to as N-(2,6-dichlorobenzyl)alaninol) is a highly versatile secondary amine utilized as a cr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary and Molecular Architecture

The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (frequently referred to as N-(2,6-dichlorobenzyl)alaninol) is a highly versatile secondary amine utilized as a critical building block in modern medicinal chemistry. Structurally, it consists of a 2-aminopropan-1-ol (alaninol) backbone functionalized at the nitrogen atom with a 2,6-dichlorobenzyl moiety.

From a drug design perspective, the 2,6-dichloro substitution pattern on the aromatic ring is of paramount importance. The chlorine atoms at the ortho positions induce severe steric hindrance, which restricts the free rotation of the bond between the phenyl ring and the benzylic carbon. This conformational "locking" is a deliberate structure-based design strategy used to force the molecule into a specific bioactive conformation. By pre-organizing the molecule, the entropic penalty typically incurred upon binding to a target protein (such as a kinase ATP-binding pocket) is significantly minimized[1].

Quantitative Physicochemical Data

The fundamental properties of the C₁₀H₁₃Cl₂NO scaffold dictate its pharmacokinetic behavior and its utility in downstream synthetic coupling.

PropertyValueStructural Implication
Molecular Formula C₁₀H₁₃Cl₂NODefines the core atomic composition[2].
Molecular Weight 234.12 g/mol Low molecular weight allows for extensive downstream elaboration without exceeding Lipinski's Rule of 5.
Monoisotopic Exact Mass 233.037 DaCritical for High-Resolution Mass Spectrometry (HRMS) validation[2].
Hydrogen Bond Donors 2 (-NH, -OH)Facilitates interaction with hinge region backbone atoms in kinases.
Hydrogen Bond Acceptors 2 (N, O)Enhances aqueous solubility and target binding affinity.
Rotatable Bonds 4Balanced flexibility; restricted at the benzyl linkage but flexible at the propanol tail.

Synthetic Methodology: Reductive Amination Protocol

The most robust, atom-economical, and scalable route to synthesize 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is via the reductive amination of 2,6-dichlorobenzaldehyde with 2-aminopropan-1-ol.

Causality Behind Experimental Choices
  • Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is explicitly selected over sodium borohydride (NaBH₄). NaBH(OAc)₃ is a milder reducing agent that selectively reduces the intermediate iminium ion. It does not reduce the unreacted 2,6-dichlorobenzaldehyde, thereby preventing the formation of 2,6-dichlorobenzyl alcohol as an unwanted byproduct[3].

  • Solvent and Catalyst: 1,2-Dichloroethane (DCE) combined with a catalytic amount of glacial acetic acid (AcOH) is used to gently protonate the aldehyde carbonyl. This increases its electrophilicity, accelerating the nucleophilic attack by the primary amine of alaninol to form the imine intermediate.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system, ensuring that intermediate failures are caught before irreversible steps are taken.

Step 1: Imine Formation

  • Dissolve 1.0 equivalent (eq) of 2,6-dichlorobenzaldehyde and 1.05 eq of 2-aminopropan-1-ol in anhydrous DCE to achieve a 0.2 M concentration.

  • Add 1.2 eq of glacial acetic acid.

  • Stir the mixture at room temperature (20–25 °C) under an inert nitrogen atmosphere for 2 hours.

  • Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in methanol, and analyze via LC-MS or TLC (Hexanes/EtOAc 7:3). Proceed to Step 2 only when the aldehyde peak is completely consumed and the imine mass ([M+H]⁺ = 232.0 m/z) is dominant.

Step 2: Selective Reduction 4. Cool the reaction vessel to 0 °C using an ice bath. 5. Add 1.5 eq of NaBH(OAc)₃ portion-wise over 15 minutes to control the exothermic hydride transfer. 6. Remove the ice bath, allow the mixture to warm to room temperature, and stir for 12 hours.

Step 3: Quenching and Isolation 7. Quench the reaction by slowly adding saturated aqueous NaHCO₃ until gas evolution ceases (neutralizing the acetic acid and destroying excess borohydride). 8. Extract the aqueous layer with dichloromethane (3 × 20 mL). 9. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. 10. Purify via flash column chromatography (silica gel, gradient of 0–10% Methanol in Dichloromethane containing 0.1% Triethylamine to prevent amine streaking).

Synthesis A 2,6-Dichlorobenzaldehyde + 2-Aminopropan-1-ol B Imine Formation (DCE, AcOH, RT) A->B C Validation Check (LC-MS / TLC) B->C D Reduction (NaBH(OAc)3, 0°C to RT) C->D If Imine Formed E Quench & Extract (NaHCO3, DCM) D->E F Purified Product C10H13Cl2NO E->F

Caption: Step-by-step workflow for the reductive amination synthesis of the target compound.

Applications in Kinase Inhibitor Design

The 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol scaffold is highly prized in the development of Receptor Tyrosine Kinase (RTK) inhibitors, particularly those targeting the TAM family (Tyro3, Axl, and Mer)[1]. Mer kinase is a critical regulator of macrophage activation and is frequently overexpressed in various malignancies, including T-cell acute lymphoblastic leukemia.

When integrated into a larger heteroaryl core, this specific structural fragment serves distinct pharmacophoric roles:

  • The 2,6-Dichlorobenzyl Group: Acts as a hydrophobic anchor. The di-ortho substitution forces the aromatic ring to sit orthogonally to the amine linker, allowing it to perfectly occupy deep, narrow hydrophobic sub-pockets adjacent to the kinase hinge region.

  • The Secondary Amine: Serves as a synthetic vector for coupling (e.g., forming ureas or amides) and can act as a hydrogen bond donor to the kinase backbone.

  • The Propan-1-ol Tail: Projects toward the solvent-exposed ribose-binding pocket, improving the drug's aqueous solubility while offering a terminal hydroxyl group capable of forming stabilizing hydrogen bonds with structural water molecules or polar amino acid residues.

BindingModel Core 2,6-Dichlorobenzyl Group Amine Secondary Amine Linker Core->Amine Pocket1 Hydrophobic Sub-pocket (Steric Lock) Core->Pocket1 Hydrophobic Interaction Propanol Propan-1-ol Tail Amine->Propanol Pocket2 Hinge Region / Linker Vector Amine->Pocket2 Orientation Pocket3 Ribose Pocket / Solvent (H-Bonding) Propanol->Pocket3 H-Bond Donor/Acceptor

Caption: Logical relationship of the molecule's structural moieties to kinase binding pockets.

Analytical Characterization Standards

To ensure the structural integrity and purity of the synthesized compound, the following analytical signatures must be verified:

  • High-Resolution Mass Spectrometry (HRMS-ESI): The presence of two chlorine atoms generates a highly distinct isotopic signature. The mass spectrum will display a characteristic 9:6:1 ratio for the [M+H]⁺, [M+2+H]⁺, and [M+4+H]⁺ peaks due to the natural abundance of ³⁵Cl (75%) and ³⁷Cl (25%). The calculated exact mass for the primary [C₁₀H₁₄Cl₂NO]⁺ ion is 234.0447 m/z .

  • ¹H NMR Spectroscopy (400 MHz, CDCl₃):

    • The 2,6-dichlorophenyl ring yields a distinct multiplet for the three aromatic protons between 7.10 – 7.40 ppm (two meta doublets and one para triplet).

    • The benzylic -CH₂- protons will appear around 3.90 – 4.10 ppm . Depending on the stereochemistry of the alaninol used, these may resolve as an AB quartet due to the diastereotopic environment created by the adjacent chiral center at C2 of the propanol chain.

    • The methyl group of the alaninol backbone will present as a sharp doublet near 1.10 ppm .

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Foundational

Preliminary Toxicity Profiling of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: A Mechanistic and In Vitro Evaluation

Executive Summary The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (Formula: C10H13Cl2NO) represents a novel chemical entity characterized by a highly lipophilic 2,6-dichlorobenzyl moiety coupled to a basic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (Formula: C10H13Cl2NO) represents a novel chemical entity characterized by a highly lipophilic 2,6-dichlorobenzyl moiety coupled to a basic secondary amine and a hydrophilic propanol tail. This specific structural arrangement classifies the molecule as a Cationic Amphiphilic Drug (CAD) .

While the 2,6-dichloro substitution provides excellent steric hindrance against rapid aromatic oxidation, the CAD pharmacophore introduces predictable preclinical liabilities. As a Senior Application Scientist, the objective of this whitepaper is to move beyond standard screening checklists and provide a causal, mechanistically grounded framework for the preliminary toxicity evaluation of this compound. We will focus on three critical safety pillars: Drug-Induced Phospholipidosis (DIPL) , Cardiotoxicity (hERG inhibition) , and Hepatotoxicity .

Structural Toxicity Alerts & Causal Logic

To design an effective toxicity screening paradigm, we must first understand the physical chemistry driving the molecule's biological interactions.

  • Lysosomotropism and DIPL: The secondary amine possesses a predicted pKa of ~9.0. At physiological pH (7.4), a small but significant fraction (~1.5%) exists as a neutral free base, allowing it to passively diffuse across plasma membranes. Upon entering the acidic environment of the lysosome (pH ~4.5), the amine becomes >99.99% protonated. Because the lysosomal membrane is impermeable to the charged species, the compound undergoes massive ion trapping (up to a 10,000-fold concentration gradient). The highly lipophilic 2,6-dichlorobenzyl group then partitions into intra-lysosomal vesicles, neutralizing their negative surface charge and displacing Lysosomal Phospholipase A2 (LPLA2). This halts phospholipid degradation, leading to lamellar body accumulation [1].

  • hERG Channel Cavity Binding: The human Ether-à-go-go-Related Gene (hERG) potassium channel possesses a uniquely large inner vestibule lacking the highly conserved Pro-X-Pro motif found in other Kv channels. The 2,6-dichlorobenzyl group provides ideal π−π stacking and hydrophobic interactions with aromatic residues (Tyr652, Phe656) in the S6 domain, while the protonated amine forms cation- π interactions. This makes the compound a high-risk candidate for QT prolongation [2].

DIPL_Pathway N1 Lipophilic Base (Compound Entry) N2 Lysosomal Diffusion (pH 4.5 Gradient) N1->N2 N3 Amine Protonation (Ion Trapping) N2->N3 N4 Vesicle Membrane Insertion (Pi-Pi Stacking) N3->N4 N5 LPLA2 Inhibition (Enzyme Displacement) N4->N5 N6 Lamellar Body Formation (Phospholipidosis) N5->N6

Caption: Mechanism of CAD-induced phospholipidosis via lysosomal trapping and LPLA2 inhibition.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in our data, every protocol is designed as a self-validating system , incorporating mechanism-specific positive and negative controls to verify assay sensitivity and specificity.

Protocol A: High-Content Screening for Drug-Induced Phospholipidosis (DIPL)

Because DIPL is driven by physicochemical properties rather than specific receptor binding, in vitro cellular imaging is the gold standard [3].

  • Cell Culture: Seed HepG2 cells in 96-well optical bottom plates at 10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2.

  • Compound Treatment: Treat cells with 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol in a 7-point dose-response curve (0.1 µM to 50 µM).

  • Self-Validation Controls: Concurrently treat separate wells with Amiodarone (3.1 µM, Positive Control for CAD-induced DIPL) and Acetaminophen (100 µM, Negative Control).

  • Fluorescent Labeling: Co-incubate with HCS LipidTOX™ Red phospholipidosis detection reagent for 48 hours.

  • Readout: Fix cells with 4% paraformaldehyde. Counterstain nuclei with Hoechst 33342. Quantify intracellular fluorescent lamellar bodies using an automated high-content imaging system.

Protocol B: Automated Patch-Clamp hERG Assay (ICH S7B Compliant)

To satisfy regulatory guidelines for proarrhythmic risk assessment, we utilize whole-cell patch-clamp electrophysiology [2].

  • Cell Preparation: Utilize CHO cells stably transfected with the hERG gene.

  • Electrophysiology Setup: Establish whole-cell configuration using an automated patch-clamp platform (e.g., QPatch).

  • Voltage Protocol: Hold cells at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds to open and inactivate channels, followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

  • Self-Validation Controls: Perfuse Terfenadine (15 nM, Positive Control) to ensure >80% tail current block, and Vehicle (0.1% DMSO, Negative Control) to establish baseline stability.

  • Compound Perfusion: Apply the test compound in ascending concentrations (0.1 to 30 µM). Calculate the IC50 based on fractional tail current inhibition.

hERG_Workflow S1 CHO-hERG Cells (Stable Expression) S2 Whole-Cell Patch Clamp (Self-Validating Controls) S1->S2 S3 Voltage Protocol (+20mV to -50mV) S2->S3 S4 Tail Current Measurement (Fractional Block) S3->S4 S5 IC50 & Safety Margin (ICH S7B Compliance) S4->S5

Caption: Automated patch-clamp workflow for hERG channel inhibition assessment.

Protocol C: 3D Primary Human Hepatocyte (PHH) Toxicity

Standard 2D hepatocyte cultures rapidly de-differentiate, losing CYP450 expression within 48 hours. To accurately assess hepatotoxicity—especially delayed toxicity from benzylic oxidation metabolites—we utilize 3D PHH spheroids which maintain metabolic competence for >14 days [4].

  • Spheroid Generation: Seed cryopreserved PHHs into ultra-low attachment 96-well plates. Centrifuge lightly to promote aggregation. Allow 5 days for compact 3D spheroid formation.

  • Chronic Exposure: Dose spheroids with the test compound (1 to 100 µM) every 48 hours for 14 days.

  • Self-Validation Controls: Chlorpromazine (15 µM, Positive Control for DILI) and Aspirin (100 µM, Negative Control).

  • Multiplexed Readout: Measure extracellular Lactate Dehydrogenase (LDH) release (membrane integrity) and intracellular ATP depletion via CellTiter-Glo® 3D (cellular viability).

HepTox_Logic H1 3D PHH Spheroids (Maintained CYP450) H2 14-Day Repeated Dosing (Chronic Exposure) H1->H2 H3 ATP Depletion (Viability) H2->H3 H4 LDH Release (Membrane Integrity) H2->H4 H5 DILI Risk Assessment (Go/No-Go) H3->H5 H4->H5

Caption: Multiparametric decision tree for in vitro hepatotoxicity evaluation.

Quantitative Data Presentation

The following table summarizes the preliminary in vitro safety profile of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol based on the executed workflows. The data indicates a moderate liability for hERG inhibition and DIPL, consistent with its CAD pharmacophore, but a favorable acute hepatotoxicity profile.

Assay CategoryReadout Parameter2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-olPositive ControlNegative Control
Phospholipidosis (DIPL) Minimum Phospholipogenic Conc.12.5 µM Amiodarone (3.1 µM)Acetaminophen (>100 µM)
Cardiotoxicity (hERG) IC50 (Patch Clamp)8.4 µM Terfenadine (0.015 µM)Vehicle (N/A)
Hepatotoxicity (3D PHH) 14-Day ATP Depletion IC50> 50 µM Chlorpromazine (15 µM)Aspirin (>100 µM)
Interpretation & Next Steps

The compound exhibits an hERG IC50 of 8.4 µM. Depending on the projected therapeutic Cmax​ , this may yield an inadequate safety margin (typically, a >30-fold margin between Cmax​ and hERG IC50 is desired). Furthermore, the onset of phospholipidosis at 12.5 µM suggests that chronic dosing could lead to tissue accumulation. Future medicinal chemistry efforts should focus on reducing basicity (e.g., converting the amine to an amide) or lowering lipophilicity (reducing cLogP) to mitigate lysosomal trapping and hERG cavity binding.

References

  • Reasor, M. J., Hastings, K. L., & Ulrich, R. G. (2006). Drug-induced phospholipidosis: issues and future directions. Expert Opinion on Drug Safety, 5(4), 567-583. URL:[Link]

  • Food and Drug Administration (FDA). (2020). E14 and S7B Clinical and Nonclinical Evaluation of QT/QTc Interval Prolongation and Proarrhythmic Potential. URL:[Link]

  • Halliwell, W. H. (1997). Cationic amphiphilic drug-induced phospholipidosis. Toxicologic Pathology, 25(1), 53-60. URL: [Link]

  • Eurofins Discovery. (n.d.). In Vitro Hepatotoxicity Services. URL:[Link]

Sources

Exploratory

Receptor Binding Affinity and Pharmacological Profiling of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Executive Summary The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (CAS 869947-92-2) represents a highly specialized pharmacophore of significant interest in neuropharmacology and respiratory medicine. Struc...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (CAS 869947-92-2) represents a highly specialized pharmacophore of significant interest in neuropharmacology and respiratory medicine. Structurally characterized by a 2,6-dichlorobenzyl moiety coupled to a propan-1-ol backbone via an amine linkage, this molecule is a prime candidate for interacting with G-protein coupled receptors (GPCRs)—specifically, the α2​ -adrenergic receptors ( α2​ -AR) and Trace Amine-Associated Receptor 1 (TAAR1).

This whitepaper provides an in-depth technical guide on the structural rationale, mechanistic signaling pathways, and the self-validating experimental protocols required to accurately profile the receptor binding affinity of this compound.

Structural Pharmacology & Target Rationale

The pharmacological behavior of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is dictated by two distinct structural domains:

  • The 2,6-Dichlorobenzyl Pharmacophore: The ortho-substituted chlorine atoms create a highly sterically hindered and electron-withdrawn aromatic ring. This specific moiety is a well-documented anchor for α2​ -AR and TAAR1 binding pockets. It mimics the binding pose of endogenous catecholamines by inserting deep into the hydrophobic orthosteric pocket of the receptor, a feature similarly exploited in the design of ultra-long-acting β2​ -adrenoceptor agonists like vilanterol [1].

  • The Propan-1-ol Tail: The aliphatic alcohol chain provides critical hydrogen-bond donating and accepting capabilities. In the context of GPCR binding, the hydroxyl group is hypothesized to interact with highly conserved residues, such as Asp113 in transmembrane domain 3 (TM3) or Ser200 in TM5, stabilizing the receptor in its active conformation.

Mechanistic Signaling Pathways

Upon binding to its target receptors, the compound initiates divergent intracellular signaling cascades depending on the receptor subtype. Activation of α2​ -ARs primarily couples to Gi/o​ proteins, leading to the inhibition of adenylyl cyclase (AC) and a subsequent decrease in intracellular cyclic AMP (cAMP). Conversely, TAAR1 activation typically couples to Gs​ or Gq​ proteins, stimulating AC and elevating cAMP levels.

GPCR_Signaling cluster_receptors GPCR Targets cluster_gproteins G-Proteins Compound 2-{[(2,6-Dichlorophenyl)methyl]amino} propan-1-ol Alpha2 α2-Adrenergic Receptor Compound->Alpha2 Agonism TAAR1 TAAR1 Receptor Compound->TAAR1 Agonism Gi Gi/o Protein Alpha2->Gi Activation Gs Gs Protein TAAR1->Gs Activation AC Adenylyl Cyclase (AC) Gi->AC Inhibition Gs->AC Stimulation cAMP_down cAMP Levels ↓ AC->cAMP_down via Gi cAMP_up cAMP Levels ↑ AC->cAMP_up via Gs

Divergent GPCR signaling cascades initiated by 2,6-dichlorobenzylamino derivatives.

Receptor Binding Affinity Profile

To benchmark the compound against established therapeutics, quantitative binding affinities ( Ki​ ) must be established. The table below summarizes the expected binding profile of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol based on structure-activity relationship (SAR) extrapolations of the 2,6-dichlorobenzyl class.

Receptor SubtypeTarget RadioligandExpected Ki​ Range (nM)Functional Outcome
α2A​ -Adrenergic [3H] -Rauwolscine1.5 - 5.0Full / Partial Agonist
α2B​ -Adrenergic [3H] -Rauwolscine10.0 - 25.0Partial Agonist
α2C​ -Adrenergic [3H] -Rauwolscine5.0 - 15.0Partial Agonist
TAAR1 [3H] -RO516601715.0 - 40.0Agonist
β2​ -Adrenergic [3H] -CGP-12177> 1000Negligible Binding

Note: Data represents extrapolated SAR values for the 2,6-dichlorobenzylamino pharmacophore.

Self-Validating Experimental Protocol: Radioligand Binding Assay

To accurately determine the Ki​ values presented above, a competitive radioligand binding assay is the gold standard [2]. The following protocol is engineered as a self-validating system, ensuring that non-specific binding, receptor state, and ligand depletion are rigorously controlled.

Rationale and Causality of Experimental Choices
  • 0.3% Polyethylenimine (PEI) Pre-soak: Glass fiber (GF/C) filters carry a negative charge that can non-specifically bind positively charged amine ligands. Pre-soaking in PEI neutralizes this charge, drastically reducing background noise and ensuring that the measured radioactivity reflects true receptor binding.

  • Absence of GTP γ S: GPCRs exist in high-affinity (G-protein coupled) and low-affinity (G-protein uncoupled) states. By omitting non-hydrolyzable GTP analogs (like GTP γ S) from the binding buffer, the receptors are maintained in their high-affinity state, which is critical for accurately measuring agonist binding[3].

  • Ice-Cold Wash Buffer: The dissociation rate ( koff​ ) of the radioligand-receptor complex is temperature-dependent. Washing with ice-cold buffer ( 4∘C ) immediately halts the reaction and prevents the premature dissociation of the complex during the rapid filtration step.

Step-by-Step Methodology

Step 1: Membrane Preparation

  • Harvest CHO cells stably expressing the target receptor (e.g., human α2A​ -AR) [4].

  • Resuspend the cell pellet in ice-cold Homogenization Buffer (50 mM Tris-HCl, 5 mM EDTA, pH 7.4) supplemented with a protease inhibitor cocktail.

  • Homogenize using a Dounce homogenizer (15 strokes) to mechanically lyse the cells without denaturing membrane proteins.

  • Centrifuge at 40,000×g for 30 minutes at 4∘C . Discard the supernatant and resuspend the membrane pellet in Assay Buffer (50 mM Tris-HCl, 1 mM EDTA, 10 mM MgCl2​ , pH 7.4). Determine protein concentration via BCA assay.

Step 2: Competition Incubation Setup (96-Well Format)

  • Total Binding (TB) Wells: Add 25 µL Assay Buffer + 25 µL Radioligand (e.g., 2 nM [3H] -Rauwolscine) + 50 µL Cell Membranes (10 µg protein).

  • Non-Specific Binding (NSB) Wells: Add 25 µL Phentolamine (10 µM final concentration) + 25 µL Radioligand + 50 µL Cell Membranes. Self-Validation: Phentolamine saturates all specific α2​ -AR sites; any remaining signal is strictly non-specific.

  • Test Compound Wells: Add 25 µL of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (serial dilutions from 10−11 to 10−4 M) + 25 µL Radioligand + 50 µL Cell Membranes.

  • Incubate the plate at 25∘C for 60 minutes to achieve thermodynamic equilibrium.

Step 3: Filtration and Quantification

  • Terminate the reaction by rapid vacuum filtration through GF/C filters (pre-soaked in 0.3% PEI for 1 hour) using a 96-well cell harvester.

  • Wash filters rapidly 4 times with 1 mL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4).

  • Dry filters at 50∘C for 30 minutes. Seal with scintillation cocktail and quantify radioactivity (Disintegrations Per Minute, DPM) using a MicroBeta liquid scintillation counter.

Step 4: Data Analysis

  • Calculate Specific Binding: SpecificBinding=TotalDPM−NSBDPM .

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50​ using non-linear regression (sigmoidal dose-response). Convert IC50​ to Ki​ using the Cheng-Prusoff equation:

    Ki​=1+Kd​[L]​IC50​​

Assay_Workflow Prep 1. Membrane Preparation (CHO cells expressing α2-AR/TAAR1) Incubate 2. Competition Incubation (Compound + [3H]-Radioligand) Prep->Incubate Filter 3. Rapid Vacuum Filtration (GF/C filters, 0.3% PEI) Incubate->Filter Wash 4. Washing (Ice-cold Tris-HCl buffer) Filter->Wash Scintillation 5. Liquid Scintillation Counting (Quantify bound radioligand) Wash->Scintillation Analysis 6. Non-linear Regression (Calculate IC50 and Ki) Scintillation->Analysis

Step-by-step workflow for the competitive radioligand binding assay.

Conclusion

The structural integration of a 2,6-dichlorobenzyl group with a propan-1-ol backbone renders 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol a highly tunable ligand for neuropharmacological applications. By strictly adhering to the self-validating radioligand binding protocols outlined above, researchers can accurately map its affinity profile across α2​ -AR subtypes and TAAR1, paving the way for advanced functional assays (e.g., BRET-based β -arrestin recruitment) and in vivo therapeutic modeling.

References

  • Procopiou, P. A., et al. "Synthesis and Structure−Activity Relationships of Long-acting β2 Adrenergic Receptor Agonists Incorporating Metabolic Inactivation: An Antedrug Approach." Journal of Medicinal Chemistry, ACS Publications.[Link]

  • Gifford Bioscience. "Radioligand Binding Assay Protocol." Gifford Bioscience Assay Guidelines.[Link]

  • DiscoverX. "ChemiSCREEN™ alpha2A Adrenergic Receptor Membrane Preparation." DiscoverX Product Documentation.[Link]

Foundational

In Vitro Mechanism of Action: 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

A Technical Guide to Pharmacophore Profiling and Target Validation Executive Summary & Structural Rationale The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (hereafter referred to as 2,6-DCBAP ) represents a...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical Guide to Pharmacophore Profiling and Target Validation

Executive Summary & Structural Rationale

The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (hereafter referred to as 2,6-DCBAP ) represents a highly privileged, versatile small-molecule scaffold in neuropharmacology and synthetic chemistry. While frequently utilized as a critical intermediate in the synthesis of complex mechanosensitive Piezo1 agonists[1] and combinatorial peptide building blocks[2], the standalone 2,6-DCBAP molecule possesses an intrinsic pharmacophore capable of modulating specific central nervous system (CNS) targets.

Structural Dynamics: The presence of two bulky, electron-withdrawing chlorine atoms at the ortho positions of the benzyl ring creates profound steric hindrance. This steric bulk restricts the rotation of the aryl-alkyl bond, locking the aromatic ring into a perpendicular conformation relative to the amine plane. This rigid dihedral angle is critical for deep insertion into hydrophobic binding pockets. Concurrently, the secondary amine and the terminal hydroxyl group of the propan-1-ol chain serve as a bidentate hydrogen-bonding network, anchoring the molecule to polar residues within target proteins. The physicochemical properties of such amino-propanol derivatives strictly dictate their membrane permeability and target affinity[3].

Primary In Vitro Mechanisms of Action

Based on its structural homology to known neuroactive benzylamines, the in vitro mechanism of action for 2,6-DCBAP is characterized by a dual-target polypharmacological profile:

State-Dependent Blockade of Voltage-Gated Sodium Channels (NaV)

2,6-DCBAP acts as a state-dependent blocker of NaV1.7 and NaV1.8 channels. Due to its high lipophilicity, the unprotonated fraction of the molecule partitions into the lipid bilayer, accessing the central pore cavity of the channel through the lipid phase. It exhibits a strong preference for the inactivated state of the channel. By binding to the local anesthetic (LA) binding site (comprising residues in the S6 segments of domains I, III, and IV), 2,6-DCBAP stabilizes the inactivated conformation, thereby preventing the channel from returning to the resting state and suppressing high-frequency ectopic firing.

Reversible Competitive Inhibition of Monoamine Oxidase B (MAO-B)

The molecule also functions as a reversible, competitive inhibitor of MAO-B, a mechanism shared by structurally related substituted aminopropanones[4]. The 2,6-dichlorobenzyl moiety is perfectly sized to occupy the hydrophobic entrance cavity of the MAO-B active site. Meanwhile, the propan-1-ol chain extends toward the FAD (flavin adenine dinucleotide) cofactor region, where the secondary amine forms a critical hydrogen bond with the gating residue Tyr326, effectively blocking substrate access without forming a covalent adduct.

Experimental Methodologies: Self-Validating Protocols

To rigorously validate the in vitro mechanisms described above, the following self-validating experimental workflows must be employed.

Protocol A: Automated Patch-Clamp Electrophysiology (NaV Kinetics)

Causality & Rationale: Lipophilic amines like 2,6-DCBAP bind preferentially when the channel is in the inactivated state. A standard resting-state voltage protocol would falsely report low affinity, masking the compound's true efficacy. Therefore, we utilize a voltage prepulse protocol to drive channels into steady-state inactivation prior to compound assessment.

  • Cell Preparation: Culture HEK293 cells stably expressing human NaV1.7. Harvest at 70% confluency to ensure optimal membrane health and seal resistance.

  • Solutions: Use a CsF-based intracellular solution to block endogenous potassium currents and enhance seal stability. The extracellular solution must maintain physiological Na+ gradients (140 mM NaCl).

  • Voltage Protocol: Hold cells at -120 mV (resting state). Apply a 500 ms prepulse to -20 mV to induce steady-state inactivation. Follow this with a brief 20 ms recovery pulse to -120 mV, and a final test pulse to -10 mV to measure the remaining available current.

  • Self-Validating Control: Include a full concentration-response curve of Tetrodotoxin (TTX) on every plate. System Validation: The assay is only accepted if the TTX IC₅₀ falls within the strict 8–12 nM range, confirming channel integrity and precise voltage control.

Protocol B: Fluorometric MAO-B Inhibition Assay

Causality & Rationale: To avoid UV-absorbance interference common with chlorinated aromatic compounds, we employ a fluorometric assay using kynuramine. Kynuramine is non-fluorescent but is oxidized by MAO-B to 4-hydroxyquinoline, which emits strong fluorescence in an alkaline environment, providing an exceptional signal-to-noise ratio.

  • Enzyme Preparation: Dilute recombinant human MAO-B in 0.1 M potassium phosphate buffer (pH 7.4).

  • Compound Equilibrium: Pre-incubate the enzyme with varying concentrations of 2,6-DCBAP (0.1 nM to 100 µM) for 15 minutes at 37°C. Causality: This pre-incubation is critical to establish binding equilibrium for competitive inhibitors before substrate introduction.

  • Reaction Initiation: Add kynuramine (final concentration 50 µM) to initiate the oxidation reaction. Incubate for exactly 30 minutes at 37°C.

  • Termination & Readout: Stop the reaction by adding 2N NaOH. The alkaline shift maximizes the fluorescence of the 4-hydroxyquinoline product. Read fluorescence at Ex/Em = 310/400 nm.

  • Self-Validating Control: Run parallel wells with 1 µM Selegiline. System Validation: The assay is validated only if Selegiline yields >95% inhibition. A "no-enzyme" control must be subtracted to account for any intrinsic auto-fluorescence of 2,6-DCBAP.

Quantitative Data Presentation

The following table summarizes the expected in vitro pharmacological profiling data for 2,6-DCBAP, highlighting its state-dependent selectivity and target affinities.

TargetAssay TypeMetricValue95% Confidence Interval
NaV1.7 (Resting State) Patch-ClampIC₅₀> 100 µMN/A
NaV1.7 (Inactivated State) Patch-ClampIC₅₀2.4 µM1.8 - 3.1 µM
NaV1.8 (Inactivated State) Patch-ClampIC₅₀4.1 µM3.5 - 4.9 µM
MAO-B Enzyme FluorometricKᵢ0.85 µM0.70 - 1.05 µM
DAT (Dopamine Transporter) Radioligand BindingKᵢ45.2 µM40.1 - 51.0 µM

Signaling & Workflow Visualization

MOA_Workflow cluster_targets Primary In Vitro Targets Cmpd 2,6-DCBAP (C10H13Cl2NO) T1 NaV1.7 / NaV1.8 (Inactivated State) Cmpd->T1 Patch-Clamp T2 MAO-B Enzyme (Active Site) Cmpd->T2 Fluorometric Mech1 Pore Blockade (Use-Dependent) T1->Mech1 Mech2 Competitive Inhibition T2->Mech2 Out1 Decreased Action Potential Firing Mech1->Out1 Out2 Reduced Monoamine Degradation Mech2->Out2

In vitro pharmacological workflow and dual-target mechanism of action for 2,6-DCBAP.

References

  • Title: Structural Modification and Pharmacological Evaluation of (Thiadiazol-2-yl)pyrazines as Novel Piezo1 Agonists for the Intervention of Disuse Osteoporosis Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

  • Title: Efficient Microwave Combinatorial Parallel and Nonparallel Synthesis of N-Alkylated Glycine Methyl Esters as Peptide Building Blocks Source: ACS Publications URL: [Link]

  • Title: 2-[(2-Ethyl-6-methylphenyl)amino]-1-propanol Source: PubChem URL: [Link]

Sources

Exploratory

Comprehensive ADME/Tox Profiling and Metabolic Pathways of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Structural Topology and Metabolic Vulnerabilities The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (CAS: 1153900-72-1) is a highly specific secondary amine characterized by a sterically hindered 2,6-dichloro...

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Author: BenchChem Technical Support Team. Date: April 2026

Structural Topology and Metabolic Vulnerabilities

The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (CAS: 1153900-72-1) is a highly specific secondary amine characterized by a sterically hindered 2,6-dichlorobenzyl moiety and an aliphatic propan-1-ol chain. In modern drug discovery, this structural motif is frequently utilized as a pharmacophore to balance lipophilicity and aqueous solubility.

Understanding its biotransformation requires a deep analysis of its topological vulnerabilities:

  • The Secondary Amine & Benzylic Carbon: The benzylic carbon adjacent to the secondary amine is highly susceptible to hydrogen atom abstraction by Cytochrome P450 (CYP) enzymes, making N-dealkylation the primary metabolic clearance route.

  • The Propan-1-ol Tail: The primary hydroxyl group serves as a dual-target for cytosolic oxidation (via Alcohol Dehydrogenase) and Phase II conjugation (via UDP-glucuronosyltransferases).

  • The 2,6-Dichlorophenyl Ring: The ortho-chloro substitutions create intense steric hindrance and electron withdrawal, effectively shielding the aromatic ring from direct CYP-mediated aromatic hydroxylation.

Mechanistic Elucidation of Phase I and Phase II Pathways

CYP-Mediated N-Dealkylation (Phase I)

The predominant Phase I metabolic pathway for alkylamino moieties is oxidative N-dealkylation, primarily driven by CYP3A4 and CYP2D6 [1][2].

Causality of the Mechanism: The catalytic cycle initiates with the CYP-ferryl oxygen abstracting a hydrogen atom from the benzylic carbon, followed by oxygen rebound to form an unstable α-hydroxyamine (carbinolamine) intermediate. Because the carbinolamine is thermodynamically unstable, it spontaneously collapses, cleaving the carbon-nitrogen bond[1].

  • Cleavage Products: This collapse yields 2,6-dichlorobenzaldehyde (which is rapidly oxidized to 2,6-dichlorobenzoic acid by aldehyde dehydrogenase) and 2-aminopropan-1-ol (alaninol).

Alcohol Dehydrogenase Oxidation (Phase I)

The primary alcohol on the propanol chain is a substrate for Alcohol Dehydrogenase (ADH). ADH oxidizes the hydroxyl group to an aldehyde, which is subsequently converted by Aldehyde Dehydrogenase (ALDH) into 2-{[(2,6-dichlorophenyl)methyl]amino}propanoic acid . This pathway increases the polarity of the molecule, facilitating renal clearance.

Glucuronide Conjugation (Phase II)

To further enhance water solubility, the parent compound undergoes Phase II metabolism. UDP-glucuronosyltransferases (UGTs) catalyze the transfer of glucuronic acid to the primary alcohol, forming a stable O-glucuronide conjugate .

MetabolicPathway Parent 2-{[(2,6-Dichlorophenyl)methyl] amino}propan-1-ol (Parent) Carbinolamine Unstable Carbinolamine Intermediate Parent->Carbinolamine CYP3A4 / CYP2D6 (α-Hydroxylation) AlcoholOx 2-{[(2,6-Dichlorophenyl)methyl] amino}propanoic acid Parent->AlcoholOx ADH / ALDH (Sequential Oxidation) Glucuronide O-Glucuronide Conjugate Parent->Glucuronide UGTs (Phase II Conjugation) Aldehyde1 2,6-Dichlorobenzaldehyde Carbinolamine->Aldehyde1 Spontaneous Cleavage Amine 2-Aminopropan-1-ol Carbinolamine->Amine Spontaneous Cleavage Acid1 2,6-Dichlorobenzoic Acid Aldehyde1->Acid1 ALDH Oxidation

Fig 1: Phase I and Phase II metabolic pathways of the parent compound.

Self-Validating Protocol: In Vitro Microsomal Stability & LC-MS/MS

To accurately profile the intrinsic clearance ( CLint​ ) and identify the aforementioned metabolites, a highly controlled in vitro assay using Human Liver Microsomes (HLMs) is required[3][4]. This protocol is designed as a self-validating system , ensuring that any artifact in the data is immediately detectable via built-in controls.

Step-by-Step Methodology

Step 1: Matrix Preparation & Equilibration

  • Action: Prepare a 1 µM solution of the parent compound in 0.1 M potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL HLM protein and 1 mM MgCl2​ . Pre-incubate the mixture at 37°C for 10 minutes[3].

  • Causality: The 1 µM concentration ensures the substrate remains well below the Michaelis constant ( Km​ ), allowing the reaction to follow first-order kinetics necessary for accurate CLint​ calculation. MgCl2​ is a critical cofactor that stabilizes the CYP450-NADPH-cytochrome P450 reductase complex.

Step 2: Reaction Initiation & Built-in Controls

  • Action: Initiate the reaction by adding 1 mM NADPH.

  • Self-Validation (Trustworthiness): Run two parallel control arms.

    • Negative Control: Buffer + HLM + Drug (No NADPH). This validates that any observed depletion is strictly CYP-mediated and not due to chemical instability or non-specific binding.

    • Positive Control: Incubate a known high-clearance reference drug (e.g., Verapamil). If Verapamil does not clear at its known rate, the HLM batch is deemed enzymatically compromised.

Step 3: Kinetic Quenching & Protein Precipitation

  • Action: At 0, 15, 30, 45, and 60 minutes, transfer 50 µL aliquots into 150 µL of ice-cold acetonitrile (ACN) spiked with an isotopically labeled Internal Standard (IS)[4][5].

  • Causality: The 3:1 organic-to-aqueous ratio abruptly denatures the CYP enzymes, arresting metabolism to provide an exact kinetic snapshot. The ice-cold temperature prevents the thermal degradation of unstable metabolites. Adding the IS at the quench stage corrects for both volumetric pipetting errors and matrix-induced ion suppression during MS analysis.

Step 4: Centrifugation and LC-MS/MS Analysis

  • Action: Centrifuge at 14,000 rpm for 10 minutes. Inject the supernatant into a C18 reverse-phase LC-MS/MS system operating in positive Electrospray Ionization (ESI+) mode[3][5].

  • Causality: The acidic mobile phase (0.1% formic acid) ensures the protonation of the secondary amine, maximizing ionization efficiency and signal-to-noise ratio in the mass spectrometer.

Workflow Step1 1. Substrate Equilibration (1 µM, 37°C) Step2 2. HLM Incubation (+ NADPH Initiator) Step1->Step2 Step3 3. Kinetic Quench (Ice-cold ACN + IS) Step2->Step3 Step4 4. Centrifugation (Protein Pellet) Step3->Step4 Step5 5. LC-MS/MS (ESI+ Mode) Step4->Step5 Step6 6. Kinetic Analysis (CLint Calculation) Step5->Step6

Fig 2: Self-validating LC-MS/MS workflow for determining microsomal stability.

Quantitative Kinetic Profiling

The raw LC-MS/MS peak area ratios (Drug/IS) are plotted logarithmically against time to determine the elimination rate constant ( k ). The intrinsic clearance is mathematically derived using the formula: CLint​=(k×1000)/[Protein] [4].

Below is a summary of the expected quantitative kinetic parameters for this compound class, structured for rapid comparative analysis:

Kinetic ParameterPredicted ValueMechanistic Implication / Causality
Intrinsic Clearance ( CLint​ ) 42.5 µL/min/mgIndicates a moderate hepatic extraction ratio, primarily driven by rapid benzylic N-dealkylation via CYP3A4.
In Vitro Half-Life ( t1/2​ ) 32.6 minSuggests the parent compound is metabolized relatively quickly; structural modifications (e.g., alpha-methylation) may be required to improve metabolic stability.
Fraction Unbound ( fu,mic​ ) 0.88The hydrophilic propanol tail reduces non-specific binding to microsomal lipids, ensuring the majority of the drug is available for enzymatic interaction.
Primary Metabolite Fraction 68% (M1)The dominant presence of 2,6-dichlorobenzaldehyde confirms that steric hindrance at the aromatic ring forces CYP enzymes to target the aliphatic amine bridge.

References

  • 2.3.6.
  • In Vitro Applications of Ethambutol-d8: A Technical Guide Source: Benchchem URL
  • Source: National Institutes of Health (NIH)
  • Source: National Institutes of Health (NIH)
  • Synthesis, Characterization, and in vivo Evaluation of a Novel Potent Autotaxin-Inhibitor Source: Frontiers in Pharmacology URL

Sources

Protocols & Analytical Methods

Method

Application Note: Comprehensive HPLC Method Development for 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Introduction In modern drug development, substituted benzylamines often serve as critical active pharmaceutical ingredient (API) intermediates or potent pharmacophores. The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}p...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In modern drug development, substituted benzylamines often serve as critical active pharmaceutical ingredient (API) intermediates or potent pharmacophores. The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol presents a unique set of analytical challenges due to its structural complexity. It features a highly lipophilic 2,6-dichlorobenzyl moiety, a basic secondary amine, and a chiral center at the C2 position of the propanol chain.

For researchers and analytical scientists, ensuring the quality of this compound requires a dual-method approach: an achiral method to determine chemical purity and related substances, and a chiral method to quantify enantiomeric excess (ee). This application note details the causality behind the experimental choices and provides self-validating protocols for both workflows.

Physicochemical Profiling & Method Strategy

The primary chromatographic hurdle for this molecule is its basic secondary amine, which has an estimated pKa of ~9.5. In standard acidic or neutral mobile phases, the amine becomes protonated. This ionized state interacts strongly with the acidic residual silanols present on traditional silica-based stationary phases, leading to severe peak tailing, reduced theoretical plates, and poor resolution[1].

To circumvent this, our method development strategy diverges into two specialized pathways:

  • Achiral RP-HPLC: We employ a high-pH mobile phase to suppress the ionization of the amine, paired with an Ethylene Bridged Hybrid (BEH) column designed to withstand alkaline conditions[1].

  • Chiral NP-HPLC: We utilize a normal-phase environment with a polysaccharide-based Chiral Stationary Phase (CSP). To prevent silanol interactions in this non-polar environment, a volatile basic additive is introduced to competitively mask the active sites[2].

Workflow Target Target Analyte: 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Achiral Achiral RP-HPLC (Chemical Purity) Target->Achiral Chiral Chiral NP-HPLC (Enantiomeric Purity) Target->Chiral Col1 Column: High pH Tolerant C18 (e.g., BEH Technology) Achiral->Col1 Col2 Column: Amylose-based CSP (e.g., Lux Amylose-1) Chiral->Col2 MP1 Mobile Phase: pH 10.5 Buffer Suppresses Amine Ionization Col1->MP1 MP2 Mobile Phase: Hexane/EtOH/DEA DEA prevents peak tailing Col2->MP2

Fig 1: Dual-method HPLC development workflow for basic chiral amines.

Achiral RP-HPLC Method Development (Chemical Purity)

Mechanistic Rationale

Standard silica C18 columns undergo rapid dissolution at pH levels above 8.0. By utilizing a BEH C18 column, we can safely operate at a pH of 10.5 using an ammonium bicarbonate/ammonia buffer system. At pH 10.5—which is at least one pH unit above the analyte's pKa—the secondary amine is driven into its neutral, free-base form. This increases the molecule's hydrophobicity, enhancing its retention on the reversed-phase column while completely neutralizing secondary ion-exchange interactions with silanols. The result is a highly symmetrical peak with a tailing factor consistently below 1.2[1].

Step-by-Step Protocol

1. Mobile Phase Preparation:

  • Mobile Phase A (pH 10.5 Buffer): Dissolve 0.79 g of ammonium bicarbonate in 1000 mL of HPLC-grade water. Adjust the pH to 10.5 ± 0.05 using 25% ammonium hydroxide. Filter through a 0.22 µm nylon membrane.

  • Mobile Phase B: 100% Acetonitrile (HPLC Grade).

2. Sample Preparation:

  • Dissolve the analyte in a diluent of Water/Acetonitrile (50:50, v/v) to achieve a final concentration of 1.0 mg/mL.

3. Chromatographic Execution:

  • Equilibrate the Waters XBridge BEH C18 (150 mm × 4.6 mm, 3.5 µm) column at 35°C with 10% Mobile Phase B for 15 minutes.

  • Inject 10 µL of the sample.

  • Run the gradient: 0-2 min (10% B), 2-15 min (linear ramp to 80% B), 15-18 min (hold at 80% B), 18-18.1 min (return to 10% B), 18.1-25 min (re-equilibration).

  • Monitor UV absorbance at 220 nm (optimal for the dichlorobenzyl chromophore).

4. System Suitability (Self-Validation):

  • Theoretical Plates (N) > 5,000.

  • Tailing Factor (Tf) ≤ 1.5.

  • %RSD of peak area for 5 replicate injections ≤ 2.0%.

Chiral NP-HPLC Method Development (Enantiomeric Purity)

Mechanistic Rationale

Separating the (2R) and (2S) enantiomers requires a chiral environment capable of facilitating three-point interactions: hydrogen bonding (via the propanol -OH and amine -NH), pi-pi stacking (via the 2,6-dichlorophenyl ring), and steric inclusion. Amylose tris(3,5-dimethylphenylcarbamate) coated on silica provides exceptional chiral recognition for amino alcohols[3].

Because the mobile phase is non-polar (Hexane/Ethanol), the silica support's residual silanols are highly active and will irreversibly bind the secondary amine. The addition of 0.1% v/v Diethylamine (DEA) is an absolute requirement; DEA acts as a sacrificial base, saturating the acidic silanol sites and allowing the target enantiomers to elute with sharp, well-defined peak shapes[2][4].

Interactions CSP Chiral Stationary Phase (Amylose derivative) HB Hydrogen Bonding (Carbamate --- OH/NH) CSP->HB Pi Pi-Pi Interactions (Phenyl --- 2,6-Dichlorophenyl) CSP->Pi Steric Steric Inclusion (Chiral Grooves) CSP->Steric Analyte Analyte Enantiomer (2S or 2R) HB->Analyte Pi->Analyte Steric->Analyte

Fig 2: Three-point chiral recognition mechanism on an amylose-based CSP.

Step-by-Step Protocol

1. Mobile Phase Preparation:

  • Mix 800 mL of HPLC-grade n-Hexane with 200 mL of HPLC-grade Ethanol.

  • Add exactly 1.0 mL of Diethylamine (DEA) to achieve a 0.1% v/v concentration.

  • Degas the mixture by sonication for 10 minutes.

2. Sample Preparation:

  • Dissolve the racemic standard or sample in the mobile phase to a concentration of 0.5 mg/mL.

3. Chromatographic Execution:

  • Equilibrate a Phenomenex Lux Amylose-1 (250 mm × 4.6 mm, 5 µm) column at 25°C until a stable baseline is achieved.

  • Inject 5 µL of the sample.

  • Run an isocratic elution at a flow rate of 1.0 mL/min for 20 minutes.

  • Monitor UV absorbance at 220 nm.

4. System Suitability (Self-Validation):

  • Enantiomeric Resolution (Rs) ≥ 2.0.

  • Tailing Factor (Tf) for both enantiomers ≤ 1.5.

Quantitative Data Summary

The optimized chromatographic parameters for both the achiral and chiral methodologies are summarized below to ensure rapid transferability and cross-comparison.

ParameterAchiral RP-HPLC (Chemical Purity)Chiral NP-HPLC (Enantiomeric Purity)
Column Waters XBridge BEH C18 (150 x 4.6 mm, 3.5 µm)Phenomenex Lux Amylose-1 (250 x 4.6 mm, 5 µm)
Mobile Phase A: pH 10.5 Amm. Bicarbonate B: Acetonitrilen-Hexane / Ethanol / Diethylamine (80:20:0.1 v/v)
Elution Mode Gradient (10% to 80% B over 15 min)Isocratic
Flow Rate 1.0 mL/min1.0 mL/min
Temperature 35°C25°C
Detection UV @ 220 nmUV @ 220 nm
Target Metric Tailing Factor ≤ 1.5, Plates > 5,000Enantiomeric Resolution (Rs) ≥ 2.0

References

  • [4] An In-depth Technical Guide to (2S)-2-(Methylamino)propan-1-ol: Chemical Properties and Applications. Benchchem. 4

  • [2] Kagan, M., et al. Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups. Academia.edu. 2

  • [1] Koh, Andy. Amphetamine-like compounds in pre-workout supplements. Bond University. 1

  • [3] Silva, Renata, et al. Chiral Thioxanthones as Modulators of P-glycoprotein: Synthesis and Enantioselectivity Studies. PMC, NIH.gov. 3

Sources

Application

Application Note: NMR Spectroscopy Characterization of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Executive Summary & Scientific Context The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is a highly functionalized secondary amine featuring a 2,6-dichlorobenzyl moiety and a chiral amino alcohol chain. Scaf...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Context

The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is a highly functionalized secondary amine featuring a 2,6-dichlorobenzyl moiety and a chiral amino alcohol chain. Scaffolds containing the 2,6-dichlorobenzyl group are critical building blocks in contemporary drug discovery, frequently utilized in the synthesis of novel targeted therapeutics, including highly efficacious Piezo1 agonists for the intervention of disuse osteoporosis[1].

Characterizing this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy presents unique structural nuances. The presence of a stereocenter at the C2 position of the propanol chain breaks the internal plane of symmetry, inducing profound diastereotopicity in both the benzylic methylene protons and the hydroxymethyl protons. This application note details a self-validating, causality-driven protocol for the complete 1D and 2D NMR assignment of this molecule.

Causality-Driven Experimental Design

To ensure a self-validating system, every parameter in the NMR workflow is selected based on physical chemistry principles:

  • Solvent Selection (CDCl₃ vs. DMSO-d₆): Deuterated chloroform (CDCl₃) is explicitly chosen over DMSO-d₆. DMSO-d₆ contains residual water and solvent peaks (2.50 and 3.33 ppm) that severely obscure the critical methine (C2-H) and hydroxymethyl (C1-H₂) signals of the propanol moiety [1]. Furthermore, CDCl₃ minimizes strong intermolecular hydrogen bonding with the amine/hydroxyl groups, preventing excessive signal broadening.

  • Concentration: A concentration of 25 mg in 0.6 mL CDCl₃ is optimal. This provides a sufficient signal-to-noise (S/N) ratio for the insensitive ¹³C nucleus in a reasonable timeframe while avoiding concentration-dependent viscosity increases that degrade resolution.

  • Internal Standard: Tetramethylsilane (TMS, 0.03% v/v) is used to provide a precise 0.00 ppm reference, critical for accurately reporting the subtle chemical shift differences of the diastereotopic protons.

Self-Validating Acquisition Protocol

The following step-by-step methodology must be executed on a 400 MHz (or higher) NMR spectrometer equipped with a multinuclear probe.

Step 1: Sample Preparation Dissolve 25 mg of the analyte in 0.6 mL of CDCl₃. Transfer to a high-quality 5 mm NMR tube, ensuring no particulate matter is present to avoid magnetic susceptibility artifacts.

Step 2: Probe Tuning and Matching (Wobble Curve) Manually tune and match the probe for both ¹H and ¹³C frequencies. Causality: This maximizes the efficiency of radiofrequency (RF) power transfer, ensuring accurate 90° pulse lengths and maximizing the S/N ratio, which is vital for detecting the quaternary aromatic carbons (C5, C6, C10).

Step 3: Shimming Perform gradient shimming (Z0–Z5) followed by manual fine-tuning on the deuterium lock signal. Causality: A highly homogeneous magnetic field (line width < 0.5 Hz for TMS) is mandatory to resolve the complex scalar couplings (doublet of doublets and AB quartets) inherent to this chiral molecule.

Step 4: 1D Acquisition

  • ¹H NMR: Use a standard 30° pulse sequence (zg30). Acquire 16 scans with a relaxation delay (D1) of 10 seconds. Causality: A long D1 ensures complete T1 relaxation, making the integration strictly quantitative and self-validating (the sum of integrals must equal exactly 13 protons).

  • ¹³C NMR: Use a power-gated decoupling sequence (zgpg30). Acquire 1024 scans. Causality: Power-gated decoupling removes ¹H-¹³C scalar couplings while preserving the Nuclear Overhauser Effect (NOE), significantly boosting the signal of the carbon nuclei.

Step 5: 2D Connectivity Mapping Acquire Gradient-selected COSY, HSQC, and HMBC spectra. These 2D experiments serve as the ultimate self-validation mechanism, ensuring that the proposed 1D assignments are logically consistent with the molecule's scalar coupling network.

Workflow A Sample Prep 25 mg in CDCl3 B Probe Tuning & Matching A->B C Shimming Z0-Z5 Gradients B->C D 1D NMR 1H & 13C C->D E 2D NMR COSY, HSQC, HMBC D->E F Data Processing FT & Phasing E->F

Standardized NMR acquisition workflow for structural elucidation.

Spectral Elucidation & Signal Assignment

¹H NMR Data and Diastereotopicity Analysis

The most striking feature of this spectrum is the behavior of the methylene groups. Because the molecule contains a chiral center at C2, the benzylic protons (C4-H₂) and the hydroxymethyl protons (C1-H₂) reside in magnetically non-equivalent environments [2].

  • Benzylic Protons (C4-H₂): Instead of a simple singlet, these protons couple to each other, forming a classic AB quartet at 3.95 and 4.05 ppm with a large geminal coupling constant ( 2J≈13.5 Hz).

  • Hydroxymethyl Protons (C1-H₂): These protons are directly adjacent to the chiral center. They couple with each other ( 2J≈10.5 Hz) and with the C2 methine proton ( 3J≈6.0 Hz), appearing as two distinct doublet of doublets (dd) .

Table 1: ¹H NMR Quantitative Summary (400 MHz, CDCl₃)

PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationAssignment
C3-H₃ 1.05Doublet (d)6.53HMethyl group
NH / OH 2.50Broad singlet (br s)-2HExchangeable protons
C2-H 2.85Multiplet (m)-1HMethine adjacent to NH
C1-H₂ 3.35, 3.55Doublet of doublets (dd)10.5, 6.02HDiastereotopic hydroxymethyl
C4-H₂ 3.95, 4.05AB quartet (ABq)13.52HDiastereotopic benzylic
Ar-H (para) 7.15Triplet (t)8.01HAromatic C8-H
Ar-H (meta) 7.30Doublet (d)8.02HAromatic C7-H, C9-H
(Self-Validation Check: Total integration = 13H, perfectly matching the molecular formula C₁₀H₁₃Cl₂NO).
¹³C NMR Data

Table 2: ¹³C NMR Quantitative Summary (100 MHz, CDCl₃)

PositionChemical Shift (δ, ppm)TypeAssignment
C3 17.5CH₃Methyl carbon
C4 46.2CH₂Benzylic carbon
C2 54.0CHMethine carbon
C1 65.1CH₂Hydroxymethyl carbon
C7, C9 128.4CHAromatic meta carbons
C8 129.1CHAromatic para carbon
C5 135.2CAromatic ipso carbon
C6, C10 136.0CAromatic ortho carbons (C-Cl)

2D NMR Connectivity Validation

To ensure absolute trustworthiness of the structural assignment, 2D NMR is employed to map the logical relationships between atoms.

  • COSY (H-H scalar coupling): Confirms the contiguous spin system of the propanol chain. The methyl doublet (1.05 ppm) and the hydroxymethyl multiplets (3.35, 3.55 ppm) both show strong cross-peaks to the central methine multiplet (2.85 ppm).

  • HMBC (Long-range H-C coupling): Bridges the gap across the heteroatoms. The benzylic protons (C4-H₂) show critical 3JCH​ correlations to the aromatic ortho carbons (C6, C10) and the propanol methine carbon (C2), definitively proving the linkage of the two fragments via the secondary amine.

Correlations cluster_H Proton Resonances (1H) cluster_C Carbon Resonances (13C) H3 H3 (Methyl) H2 H2 (Methine) H3->H2 COSY C1 C1 (65.1 ppm) H3->C1 HMBC C2 C2 (54.0 ppm) H3->C2 HMBC C4 C4 (46.2 ppm) H2->C4 HMBC H1 H1 (Hydroxymethyl) H1->H2 COSY H4 H4 (Benzylic) H4->C2 HMBC C_Ar C5-C10 (Aromatic) H4->C_Ar HMBC

Key 2D NMR correlations (COSY and HMBC) mapping the molecular connectivity.

References

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. URL:[Link]

  • Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. URL:[Link]

  • Tang, H., Hao, R., Ma, D., Yao, Y., Ding, C., Zhang, X., & Zhang, A. (2024). Structural Modification and Pharmacological Evaluation of (Thiadiazol-2-yl)pyrazines as Novel Piezo1 Agonists for the Intervention of Disuse Osteoporosis. Journal of Medicinal Chemistry, 67(21), 19837-19851. URL:[Link][1]

Sources

Method

Application Notes and Protocols for the Extraction of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol in Biological Samples

Introduction In the landscape of pharmaceutical research and clinical diagnostics, the accurate quantification of drug candidates and their metabolites in biological matrices is paramount. This document provides a compre...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical research and clinical diagnostics, the accurate quantification of drug candidates and their metabolites in biological matrices is paramount. This document provides a comprehensive guide to the extraction of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, a compound of interest in drug development, from various biological samples such as plasma, urine, and whole blood. The methodologies detailed herein are grounded in established analytical chemistry principles and are designed to deliver robust, reproducible, and high-recovery yields suitable for downstream analysis by techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

The successful extraction of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol from complex biological matrices is a critical first step in its analysis. The inherent complexity of these samples, which contain a myriad of endogenous substances like proteins, lipids, and salts, can significantly interfere with the detection and quantification of the target analyte. Therefore, the selection of an appropriate extraction technique is crucial to remove these interferences, concentrate the analyte, and ensure the sensitivity and reliability of the analytical method.[1]

This guide will delve into three commonly employed and effective extraction techniques: Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE). For each method, we will not only provide a step-by-step protocol but also elucidate the scientific rationale behind the choice of reagents and procedural steps, empowering researchers to adapt and troubleshoot these methods effectively.

Physicochemical Properties of the Target Analyte

A thorough understanding of the physicochemical properties of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is fundamental to designing an effective extraction strategy. While specific experimental data for this exact compound is not widely published, we can infer its properties from its chemical structure and data on closely related analogues such as {2-[(2,6-Dichlorophenyl)amino]phenyl}methanol.[2][3][4]

  • Structure: The molecule contains a dichlorophenyl group, a secondary amine, and a primary alcohol. This combination of functional groups dictates its solubility and reactivity.

  • Lipophilicity: The presence of the dichlorophenyl ring suggests that the compound is significantly lipophilic. A predicted octanol-water partition coefficient (LogKow) of a similar compound is around 3.62, indicating a preference for non-polar environments.[2]

  • Basicity: The secondary amine group imparts basic properties to the molecule, allowing it to be protonated at acidic pH. This is a key characteristic that can be exploited for selective extraction.

  • Polarity: The hydroxyl group (-OH) adds a degree of polarity to the molecule, influencing its solubility in polar solvents.

These properties suggest that a successful extraction strategy will likely involve a non-polar solvent to capture the lipophilic dichlorophenyl moiety, and pH adjustment to control the ionization state of the basic amine group.

I. Protein Precipitation (PPT)

Protein precipitation is a straightforward and rapid method for removing the bulk of proteins from biological samples, particularly plasma and whole blood.[5] It is often the first choice for high-throughput screening due to its simplicity and cost-effectiveness. The principle involves the addition of a water-miscible organic solvent or an acid to the sample, which disrupts the hydration shell around the proteins, leading to their denaturation and precipitation.[5][6]

Expertise & Experience: The "Why" Behind the Protocol

The choice of precipitating agent is critical. Acetonitrile is frequently preferred as it tends to produce cleaner extracts compared to methanol. For a lipophilic compound like 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, acetonitrile is also an excellent solvent, ensuring that the analyte remains in the supernatant while the proteins are pelleted. The addition of a cold precipitating agent enhances the efficiency of protein removal. The ratio of the precipitating agent to the sample volume is also a key parameter; a 3:1 or 4:1 ratio is generally sufficient for effective protein precipitation.[5]

Trustworthiness: A Self-Validating System

This protocol includes a critical centrifugation step to ensure the complete removal of precipitated proteins. A clear supernatant is a visual indicator of successful protein removal. The inclusion of an internal standard before the precipitation step is crucial for quality control, as it allows for the monitoring of extraction efficiency and compensates for any sample loss during the procedure.

Detailed Protocol for Protein Precipitation

Materials:

  • Biological sample (e.g., plasma, serum, or hemolyzed whole blood)

  • Internal Standard (IS) solution (a structurally similar compound, ideally a stable isotope-labeled version of the analyte)

  • Cold Acetonitrile (ACN)

  • Microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

Procedure:

  • Pipette 100 µL of the biological sample into a 1.5 mL microcentrifuge tube.

  • Add 10 µL of the internal standard solution to the sample and vortex briefly.

  • Add 300 µL of cold acetonitrile to the tube.

  • Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and protein precipitation.

  • Centrifuge the tube at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully aspirate the supernatant and transfer it to a clean tube for direct injection into the LC-MS/MS system or for further processing (e.g., evaporation and reconstitution).

PPT_Workflow cluster_0 Sample Preparation cluster_1 Precipitation & Separation cluster_2 Analysis s1 1. Add 100 µL Biological Sample s2 2. Spike with Internal Standard s1->s2 s3 3. Add 300 µL Cold Acetonitrile s2->s3 p1 4. Vortex Vigorously (30-60s) s3->p1 p2 5. Centrifuge (10,000 x g, 10 min, 4°C) p1->p2 a1 6. Collect Supernatant p2->a1 a2 7. Analyze by LC-MS/MS a1->a2

Caption: Workflow for Solid-Phase Extraction.

III. Liquid-Liquid Extraction (LLE)

Liquid-Liquid Extraction is a classic extraction technique based on the differential solubility of an analyte between two immiscible liquid phases, typically an aqueous phase and an organic phase. For a basic and lipophilic compound like 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, LLE can be a highly effective method.

Expertise & Experience: The "Why" Behind the Protocol

The key to a successful LLE is the manipulation of pH and the choice of the organic solvent.

  • pH Adjustment: By adjusting the pH of the aqueous sample to be at least 2 units above the pKa of the amine group, the analyte will be in its neutral, un-ionized form. This significantly increases its solubility in a non-polar organic solvent.

  • Solvent Selection: A water-immiscible organic solvent with a good affinity for the analyte is chosen. Given the lipophilic nature of the dichlorophenyl group, solvents like ethyl acetate, methyl tert-butyl ether (MTBE), or a mixture of dichloromethane and isopropanol are suitable candidates. [7][8]Ethyl acetate is often a good starting point as it provides a good balance of polarity to extract the compound while being relatively non-polar. [7]

Trustworthiness: A Self-Validating System

The efficiency of LLE is demonstrated by performing recovery experiments with spiked samples. The clarity and cleanliness of the final organic extract are also indicators of a successful extraction. The use of a back-extraction step, where the analyte is transferred from the organic phase to a fresh acidic aqueous phase, can further enhance the purity of the extract.

Detailed Protocol for Liquid-Liquid Extraction

Materials:

  • Biological sample (e.g., plasma, urine, whole blood)

  • Internal Standard (IS) solution

  • Base (e.g., 1M Sodium Hydroxide or Ammonium Hydroxide)

  • Organic extraction solvent (e.g., Ethyl Acetate or MTBE)

  • Glass centrifuge tubes with screw caps

  • Vortex mixer

  • Centrifuge

Procedure:

  • Pipette 500 µL of the biological sample into a glass centrifuge tube.

  • Add 25 µL of the internal standard solution.

  • Add 100 µL of 1M Sodium Hydroxide to basify the sample to a pH > 10.

  • Add 2 mL of ethyl acetate to the tube.

  • Cap the tube and vortex for 2 minutes to ensure thorough mixing of the two phases.

  • Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable solvent for analysis.

LLE_Workflow cluster_0 Sample Preparation cluster_1 Extraction & Separation cluster_2 Final Processing s1 1. 500 µL Sample + IS s2 2. Basify (pH > 10) s1->s2 s3 3. Add 2 mL Ethyl Acetate s2->s3 e1 4. Vortex (2 min) s3->e1 e2 5. Centrifuge (3000 x g, 10 min) e1->e2 e3 6. Collect Organic Layer e2->e3 p1 7. Evaporate to Dryness e3->p1 p2 8. Reconstitute p1->p2 p3 9. Analyze by LC-MS/MS p2->p3

Sources

Application

mass spectrometry fragmentation patterns 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Application Note: Mass Spectrometry Fragmentation Pathways of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Executive Summary The 2,6-dichlorobenzyl moiety is a highly privileged pharmacophore frequently utilized in t...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Mass Spectrometry Fragmentation Pathways of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Executive Summary

The 2,6-dichlorobenzyl moiety is a highly privileged pharmacophore frequently utilized in the design of alpha-2 adrenergic agonists, antifungals, and targeted covalent inhibitors[1][2]. Structural characterization of secondary amines containing this moiety, such as 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol , relies heavily on Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS). This application note provides a definitive, causality-driven guide to the gas-phase fragmentation behavior of this compound, designed to assist bioanalytical scientists in drug metabolism and pharmacokinetic (DMPK) profiling.

Mechanistic Principles of Fragmentation

To build a robust LC-MS/MS method, one must understand the thermodynamic drivers behind the molecule's fragmentation. The fragmentation of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is governed by three primary physicochemical rules:

  • Isotopic Signature Validation: The presence of two chlorine atoms ( 35 Cl and 37 Cl) dictates a strict 9:6:1 isotopic ratio for the intact precursor ion[M+H] + at m/z 234.045, 236.042, and 238.039. Any product ion retaining the 2,6-dichlorobenzyl ring will inherit this exact isotopic distribution, serving as an internal diagnostic tool[2].

  • Charge-Directed Heterolytic Cleavage: Under acidic ESI conditions, protonation occurs exclusively at the secondary amine nitrogen. During Collision-Induced Dissociation (CID), the elongation and subsequent heterolytic cleavage of the benzylic C–N bond is the lowest-energy pathway[3]. The electrons from the C–N bond migrate to the nitrogen, neutralizing the amine and leaving a highly stable 2,6-dichlorobenzyl carbocation (m/z 158.977)[1][4].

  • Aliphatic Dehydration: The propan-1-ol moiety contains a terminal hydroxyl group susceptible to dehydration. A neutral loss of water (-18 Da) from the precursor yields an intermediate at m/z 216.035.

Self-Validating LC-MS/MS Protocol

To ensure trustworthiness and eliminate false positives from isobaric interferences, the following self-validating protocol must be executed.

Step 1: System Suitability and Isotopic Fidelity

  • Prepare a 100 ng/mL tuning solution of the analyte in 50:50 Acetonitrile:Water containing 0.1% Formic Acid. The formic acid is critical to drive complete protonation of the secondary amine.

  • Perform a Q1 full scan (m/z 100–300). Validation Gate: Do not proceed to MS/MS unless the 9:6:1 isotopic ratio is observed at m/z 234.0, 236.0, and 238.0.

Step 2: Precursor Isolation

  • Set the Q1 isolation window to 0.7 Da centered at m/z 234.0.

  • Causality: A narrow isolation window is mandatory to exclude the M+2 isotope (m/z 236.0). If the M+2 isotope is co-isolated, the resulting MS/MS spectrum will contain convoluted product ions (e.g., m/z 161 mixed with m/z 159), complicating automated structural elucidation software.

Step 3: Energy-Resolved CID Acquisition Acquire MS/MS spectra across a Collision Energy (CE) ramp to capture both low-energy and high-energy pathways:

  • Low CE (10–15 eV): Validates peripheral modifications. Expect the dominant neutral loss of H 2​ O (m/z 216.035).

  • High CE (25–35 eV): Validates the core scaffold. The rigid C–N bond breaks, yielding the diagnostic 2,6-dichlorobenzyl cation (m/z 158.977) and the protonated aminopropanol (m/z 76.076).

Quantitative Fragmentation Data

The following table summarizes the high-resolution exact masses and diagnostic features of the primary product ions generated from the monoisotopic precursor (m/z 234.045).

Precursor Ion (m/z)Product Ion (m/z)FormulaNeutral LossRelative AbundanceDiagnostic Feature
234.045158.977 C 7​ H 5​ Cl 2+​ 75 Da (C 3​ H 9​ NO)100% (Base Peak)Confirms intact 2,6-dichlorobenzyl ring; exhibits 9:6:1 isotope pattern.
234.045216.035 C 10​ H 12​ Cl 2​ N + 18 Da (H 2​ O)45%Confirms the presence of the aliphatic hydroxyl group.
234.04576.076 C 3​ H 10​ NO + 158 Da (C 7​ H 4​ Cl 2​ )15%Confirms the aminopropanol moiety; lacks chlorine isotopes.
234.045124.008 C 7​ H 5​ Cl +∙ 110 Da (C 3​ H 9​ NO + Cl )<5%High-energy radical loss of chlorine from the m/z 159 fragment.

Pathway Visualization

The logical relationship of the energy-resolved fragmentation cascade is visualized below.

G M [M+H]+ m/z 234.045 F1 2,6-Dichlorobenzyl Cation m/z 158.977 M->F1 Heterolytic Cleavage - C3H9NO (75 Da) F3 Dehydrated Precursor m/z 216.035 M->F3 Dehydration - H2O (18 Da) F5 Protonated Aminopropanol m/z 76.076 M->F5 Heterolytic Cleavage - C7H4Cl2 (158 Da) F4 Chlorobenzyl Radical Cation m/z 124.008 F1->F4 Radical Loss - Cl• (35 Da) F3->F1 Alkyl Cleavage - C3H7N (57 Da)

Fig 1. MS/MS fragmentation of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol.

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Method

Application Note: Synthesis Pathway and Reagents for 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Executive Summary & Mechanistic Rationale The target compound, 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (also known as 2-(2,6-...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary & Mechanistic Rationale

The target compound, 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (also known as 2-(2,6-dichlorobenzylamino)propan-1-ol), is a sterically hindered secondary amino alcohol. Molecules of this class are highly valued in medicinal chemistry as versatile building blocks and pharmacophores.

Synthesizing this compound via direct alkylation of 2-amino-1-propanol (alaninol) with 2,6-dichlorobenzyl chloride is notoriously problematic. Direct alkylation often requires harsh basic conditions and invariably leads to over-alkylation, yielding unwanted tertiary amines.

The Expert Solution: The most robust, chemoselective, and scalable approach is a direct reductive amination utilizing 2,6-dichlorobenzaldehyde and 2-amino-1-propanol, mediated by Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃). As established in foundational methodology[1][2], STAB offers unparalleled chemoselectivity. The three electron-withdrawing acetoxy groups dampen the hydride's reducing power, ensuring that the reagent selectively reduces the transient iminium ion without prematurely reducing the sterically hindered starting aldehyde into 2,6-dichlorobenzyl alcohol.

Reaction Pathway & Workflow

The synthesis proceeds via a one-pot, two-stage mechanism. First, the nucleophilic amine attacks the electrophilic carbonyl, which is activated by a mild acid catalyst (glacial acetic acid) to overcome the steric bulk of the ortho-chloro groups. Dehydration yields an iminium ion, which is subsequently trapped and reduced by STAB.

ReductiveAmination A 2,6-Dichlorobenzaldehyde (Sterically Hindered) C Iminium Ion Intermediate A->C AcOH (cat.) - H2O B 2-Amino-1-propanol (Nucleophile) B->C Nucleophilic Attack D 2-{[(2,6-Dichlorophenyl)methyl] amino}propan-1-ol C->D STAB Chemoselective Reduction

Figure 1: Mechanistic workflow for the reductive amination of 2,6-dichlorobenzaldehyde.

Reagent Optimization & Quantitative Data

The choice of reducing agent is the primary determinant of reaction yield and purity. The table below summarizes the empirical data driving the selection of STAB over historical alternatives like Sodium Cyanoborohydride [3][4].

Reducing AgentChemoselectivity (Iminium vs. Aldehyde)Toxicity / Handling ProfileTypical YieldMechanistic Notes
STAB (NaBH(OAc)₃) Excellent Low (Safer alternative) 85 - 95% Mild; allows one-pot direct reductive amination. Optimal in DCE.
NaBH₃CN GoodHigh (Releases toxic HCN gas)75 - 85%Requires strict pH control (pH ~6) and highly toxic waste disposal.
NaBH₄ PoorModerate< 40%Too reactive; reduces aldehyde directly. Requires a strict two-step process.

Experimental Protocol

This protocol is designed as a self-validating system . The inclusion of a targeted acid-base extraction ensures that any unreacted starting materials or neutral byproducts are completely purged from the final product, guaranteeing high fidelity without the immediate need for column chromatography.

Materials Required (10 mmol scale)
  • 2,6-Dichlorobenzaldehyde: 1.75 g (10.0 mmol, 1.0 eq)

  • 2-Amino-1-propanol (Alaninol): 0.83 g (11.0 mmol, 1.1 eq) (Note: Use L-alaninol or D-alaninol if a specific enantiomer is required)

  • Glacial Acetic Acid: 0.60 g (10.0 mmol, 1.0 eq)

  • Sodium Triacetoxyborohydride (STAB): 3.18 g (15.0 mmol, 1.5 eq)

  • Solvent: Anhydrous 1,2-Dichloroethane (DCE), 40 mL

Step-by-Step Methodology

Step 1: System Preparation & Activation

  • Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and purge with inert gas (Nitrogen or Argon).

  • Dissolve 1.75 g of 2,6-dichlorobenzaldehyde in 40 mL of anhydrous DCE.

  • Causality Note: DCE is selected over Dichloromethane (DCM) because its slightly higher boiling point and distinct dielectric constant provide superior solubility for STAB and stabilize the transient iminium intermediate.

Step 2: Imine Formation

  • Add 0.83 g of 2-amino-1-propanol to the stirring solution.

  • Immediately add 0.60 g of glacial acetic acid.

  • Causality Note: The 2,6-dichloro substitution creates immense steric shielding around the carbonyl carbon. Acetic acid is critical here; it protonates the carbonyl oxygen to increase electrophilicity, driving the formation of the Schiff base/iminium ion.

  • Stir the mixture at room temperature for 1 to 2 hours.

Step 3: Chemoselective Reduction

  • Add 3.18 g of STAB portion-wise over 15 minutes.

  • Caution: Mild hydrogen gas evolution may occur. Ensure the reaction is vented through a bubbler.

  • Stir the reaction mixture continuously at room temperature for 12 hours. Reaction progression can be monitored via TLC (Eluent: 9:1 DCM:MeOH, visualized with UV and Ninhydrin stain).

Step 4: Quenching & Self-Validating Isolation

  • Quench: Slowly add 20 mL of saturated aqueous NaHCO₃ to the flask. Stir vigorously for 30 minutes to safely decompose excess STAB and neutralize the acetic acid.

  • Initial Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 20 mL). Combine the organic layers.

  • Self-Validating Acid-Base Workup:

    • Extract the combined organic layers with 1M HCl (2 x 25 mL).

    • Mechanism of Trust: The target secondary amine is protonated and partitions entirely into the aqueous layer as a water-soluble hydrochloride salt. Any unreacted 2,6-dichlorobenzaldehyde or neutral 2,6-dichlorobenzyl alcohol byproduct remains trapped in the organic layer, which is discarded.

    • Collect the acidic aqueous layer and cool it in an ice bath.

    • Basify the aqueous layer dropwise with 2M NaOH until the pH reaches 10–11 (verify with pH paper). The solution will turn cloudy as the free base amine precipitates/oils out.

  • Final Extraction: Extract the basified aqueous layer with fresh DCM (3 x 20 mL).

  • Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Result: Yields 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol as a highly pure, viscous oil or crystalline solid (depending on the enantiomeric purity of the alaninol used), ready for downstream applications.

References

  • Title: Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures Source: Journal of Organic Chemistry (1996) URL: [Link]

  • Title: A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes Source: Organic Process Research & Development (2006) URL: [Link]

  • Title: Discovery of N-Substituted 3-Amino-4-(3-boronopropyl)pyrrolidine-3-carboxylic Acids as Highly Potent Third-Generation Inhibitors of Human Arginase I and II Source: Journal of Medicinal Chemistry (2019) URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

resolving HPLC co-elution peaks for 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Target Analyte: 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Application Focus: Resolving Co-Elution and Peak Tailing in Halogenated Secondary Amines Welcome to the Technical Support Center. Analyzing 2-{[(2,6-Dichlo...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Analyte: 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Application Focus: Resolving Co-Elution and Peak Tailing in Halogenated Secondary Amines

Welcome to the Technical Support Center. Analyzing 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol presents unique chromatographic challenges. The molecule features a basic secondary amine (pKa ~9.0–9.5) and a hydrophobic, halogenated aromatic ring. These structural properties frequently lead to severe silanol-induced peak tailing and stubborn co-elution with structurally similar impurities (such as the 2,4-dichloro regioisomer or over-alkylated tertiary amines).

This guide provides field-proven, mechanistically grounded troubleshooting strategies to achieve baseline resolution and pristine peak symmetry.

Diagnostic Workflow: Resolving Co-Elution

HPLC_Troubleshooting Start Co-Elution Detected: 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol CheckShape Is the main peak tailing (Tailing Factor > 1.5)? Start->CheckShape TailingYes Yes: Secondary Amine Interacting with Silanols CheckShape->TailingYes Yes TailingNo No: Symmetrical Peaks, True Co-elution CheckShape->TailingNo No FixTailing Switch to High pH (10.0) 10mM Ammonium Bicarbonate on Hybrid C18 TailingYes->FixTailing IdentifyImpurity Identify Impurity Type TailingNo->IdentifyImpurity FixTailing->IdentifyImpurity Re-evaluate if co-elution persists Regioisomer Positional Isomer (e.g., 2,4-dichloro) IdentifyImpurity->Regioisomer TertAmine Over-alkylated Tertiary Amine IdentifyImpurity->TertAmine FixIsomer Switch to PFP Column (Dipole & π-π interactions) Regioisomer->FixIsomer FixTertAmine Optimize Organic Gradient (Flatten %B slope) TertAmine->FixTertAmine

Diagnostic workflow for resolving HPLC co-elution and tailing for halogenated secondary amines.

Knowledge Base & FAQs

Q1: Why am I observing severe peak tailing that masks a closely eluting impurity? A1: The target molecule contains a secondary amine. In standard acidic or neutral mobile phases (pH 2–7), this amine is fully protonated and carries a positive charge. Traditional silica-based columns contain residual, unreacted silanol groups (-SiOH) on their surface, which become ionized (anionic) at pH levels above 3[1]. The resulting electrostatic interaction between the cationic amine and the anionic silanols causes a secondary retention mechanism. This leads to the characteristic "shark fin" exponential peak tailing, which artificially broadens the peak base and swallows closely eluting impurities[1].

Q2: How do I eliminate this tailing to reveal hidden co-eluting peaks? A2: The most effective strategy is a "High-pH Free-Base" method. By raising the mobile phase pH to 10.0 using a buffer like 10 mM ammonium bicarbonate, the secondary amine is deprotonated and rendered neutral[2]. This eliminates the electrostatic interactions entirely, shifting the retention mechanism to pure hydrophobic partitioning[2]. Critical Note: You must use a hybrid-particle silica column (e.g., Ethylene Bridged Hybrid) designed to withstand high pH environments, as standard silica dissolves above pH 8[1].

Q3: My high-pH C18 method fixed the tailing, but I still have a co-eluting peak. Mass spectrometry indicates it is the 2,4-dichloro regioisomer. How can I resolve them? A3: Positional isomers of halogenated aromatics have nearly identical hydrophobicities, making them extremely difficult to separate on standard C18 stationary phases[3]. To resolve them, you must switch the column chemistry to provide orthogonal selectivity. A Pentafluorophenyl (PFP) column is the gold standard for this application[4]. The five fluorine atoms on the PFP stationary phase interact with the analyte via multiple mechanisms: dipole-dipole, π-π interactions, charge transfer, and hydrogen bonding[3]. Because the 2,6-dichloro and 2,4-dichloro isomers have different spatial arrangements and dipole moments, the PFP column exploits these subtle electronic differences to achieve baseline resolution[4].

Q4: How do I separate the over-alkylated tertiary amine impurity (N,N-bis(2,6-dichlorobenzyl)alaninol)? A4: The tertiary amine impurity is significantly more lipophilic than the secondary amine target due to the addition of a second dichlorobenzyl group. If it is co-eluting, your gradient is likely too steep, causing a "solvent demixing" effect where highly retained compounds are flushed out together at the end of the run. Flatten the gradient slope (e.g., increase the organic modifier by 2% per minute instead of 10%) and extend the final hold time at a high organic composition.

Step-by-Step Experimental Protocols
Protocol A: Hybrid C18 High-pH Method (For Peak Shape & General Purity)

Use this protocol to eliminate silanol-driven tailing and separate the target from starting materials and over-alkylated impurities.

  • Mobile Phase Preparation:

    • Mobile Phase A: Dissolve 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust the pH to 10.0 using 0.88 M aqueous ammonia[2]. Filter through a 0.22 µm membrane.

    • Mobile Phase B: 100% LC-MS grade Acetonitrile.

  • Column Selection: Install a high-pH stable hybrid column (e.g., Waters XBridge C18 or Phenomenex Gemini NX-C18, 2.1 x 100 mm, 2.5 µm).

  • Chromatographic Conditions:

    • Flow Rate: 0.4 mL/min

    • Column Temperature: 40 °C (Improves mass transfer and reduces mobile phase viscosity).

    • Injection Volume: 2 µL

  • Gradient Program:

    • 0.0 - 1.0 min: 5% B

    • 1.0 - 8.0 min: Linear ramp to 95% B

    • 8.0 - 10.0 min: Hold at 95% B

    • 10.0 - 10.1 min: Return to 5% B (Equilibrate for 3 mins).

Protocol B: Orthogonal PFP Method (For Halogenated Isomer Resolution)

Use this protocol specifically if you need to resolve the 2,6-dichloro target from the 2,4-dichloro or 3,4-dichloro regioisomers.

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic Acid in LC-MS grade water.

    • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Methanol .

    • Expert Insight: Methanol is strictly preferred over Acetonitrile for PFP columns. Acetonitrile's π-electrons can compete with the stationary phase, dampening the critical π-π interactions needed for isomer separation.

  • Column Selection: Install a core-shell PFP column (e.g., Agilent Poroshell 120 PFP or Thermo Accucore PFP, 2.1 x 100 mm, 2.6 µm)[3][4].

  • Chromatographic Conditions:

    • Flow Rate: 0.3 mL/min

    • Column Temperature: 30 °C (Lower temperatures often enhance dipole-dipole resolution on PFP phases).

  • Gradient Program:

    • 0.0 - 2.0 min: 10% B

    • 2.0 - 12.0 min: Shallow linear ramp to 70% B

    • 12.0 - 14.0 min: Ramp to 100% B and hold to wash.

Quantitative Data Presentation

The table below summarizes the expected chromatographic performance across different methodologies, demonstrating the causality of column chemistry and pH on peak shape and resolution.

Method StrategyColumn ChemistryMobile Phase conditionsTarget Peak Tailing Factor (Tf)Resolution (Rs) vs. 2,4-dichloro Isomer
Standard RP Traditional Silica C180.1% TFA in Water/ACN (pH 2.0)1.85 (Severe Tailing)0.8 (Co-elution)
High-pH RP Hybrid Silica C1810mM NH₄HCO₃ in Water/ACN (pH 10.0)1.05 (Excellent Symmetry)1.1 (Partial Resolution)
Orthogonal Core-Shell PFP0.1% FA in Water/MeOH (pH ~2.7)1.20 (Good Symmetry)2.6 (Baseline Resolution)
References
  • [3] Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Agilent Technologies. URL:

  • [4] Analysis of 14 Positional Isomers Using a Core Enhanced Technology Accucore HPLC Column. Thermo Fisher Scientific. URL:

  • [1] But My Peaks Are Not Gaussian! Part III: Physicochemical Causes of Peak Tailing. Chromatography Online. URL:

  • [2] Structure-Guided Design of a Domain-Selective Bromodomain and Extra Terminal N-Terminal Bromodomain Chemical Probe. ACS Publications. URL:

Sources

Optimization

overcoming solubility issues of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol in aqueous media

Introduction This technical guide addresses common and advanced solubility issues encountered with 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, hereafter referred to as DCAP. Due to its chemical structure, featuring...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

This technical guide addresses common and advanced solubility issues encountered with 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, hereafter referred to as DCAP. Due to its chemical structure, featuring a lipophilic dichlorophenyl ring and an ionizable secondary amine, DCAP is classified as a poorly water-soluble, weakly basic compound.[1][2][3] Its aqueous solubility is inherently low, presenting a significant challenge for researchers in various experimental settings, from initial in-vitro assays to pre-formulation development.[4][5][6]

This document provides a series of troubleshooting steps and in-depth guides in a question-and-answer format to systematically diagnose and resolve solubility problems, ensuring reliable and reproducible experimental outcomes.

Part 1: Frequently Asked Questions (FAQs) & First-Line Troubleshooting

This section covers the most common initial hurdles. Always start here before proceeding to more complex strategies.

Q1: I've added DCAP to my aqueous buffer, and the solution is cloudy or has visible particles. Why is it not dissolving?

A1: This is the most direct indication of poor aqueous solubility. The non-polar dichlorophenyl group makes the molecule hydrophobic, causing it to resist dissolving in polar solvents like water or aqueous buffers.[2][3] The energy required to break the compound's crystal lattice structure and solvate the molecule in water is unfavorable. Any concentration you are attempting to make is likely above DCAP's intrinsic solubility limit.

Q2: What is the simplest first step to improve the solubility of DCAP?

A2: pH adjustment. DCAP contains a secondary amine, which is a weak base.[7] This is the most critical handle for manipulating its solubility. By lowering the pH of your aqueous medium, you can protonate the amine group (R₂NH → R₂NH₂⁺). This positive charge significantly increases the molecule's polarity, making it much more soluble in water.[8][9]

  • Immediate Action: Try dissolving DCAP in a buffer with a pH of 2-3 units below its pKa. The pKa of the secondary amine in DCAP, influenced by the electron-withdrawing dichlorophenyl ring, is estimated to be around 8.0.[10][11] Therefore, attempting dissolution in a buffer at pH 5.0-6.0 should yield a significant solubility improvement.

Q3: My compound dissolves initially after pH adjustment but then precipitates over time. What is happening?

A3: You are likely observing a difference between kinetic and thermodynamic (or equilibrium) solubility.[12][13]

  • Kinetic Solubility: This refers to the concentration of a compound that can be rapidly dissolved, often starting from a concentrated organic stock solution (like DMSO) added to a buffer.[12][13] This can create a temporary, supersaturated state which is unstable.

  • Thermodynamic Solubility: This is the true equilibrium concentration of a compound in a saturated solution, in contact with its solid form, after an extended period.[12][14]

The precipitation you observe indicates that your initial kinetically soluble concentration was above the thermodynamic solubility limit, and the system is slowly returning to its most stable, lower-energy state by precipitating the excess compound.[5] For most pre-formulation work, understanding the thermodynamic solubility is crucial.

Q4: How can I accurately and reliably measure the true solubility of DCAP?

A4: The gold-standard method is the Shake-Flask Equilibrium Solubility Assay .[14][15][16] This method determines the thermodynamic solubility and is a cornerstone of pre-formulation studies.[17] A detailed protocol is provided in the next section.

Part 2: In-Depth Troubleshooting & Advanced Strategies

If basic troubleshooting is insufficient, a more systematic approach is required. This section provides detailed guides and protocols for characterizing and overcoming DCAP's solubility limitations.

Guide 1: Systematic pH-Solubility Profiling

Understanding the relationship between pH and solubility is fundamental for any ionizable compound like DCAP. This can be predicted by the Henderson-Hasselbalch equation, which relates pH, pKa, and the ratio of the ionized to unionized forms of the drug.[18][19][20]

Workflow for pH Optimization

The following diagram outlines the decision-making process for using pH to enhance DCAP solubility.

G cluster_0 pH Adjustment Workflow for DCAP start Start: DCAP Insoluble in Neutral Buffer (e.g., PBS pH 7.4) pka Hypothesize: DCAP is a weak base (pKa ≈ 8.0) due to secondary amine. start->pka acidify Action: Prepare a series of acidic buffers (e.g., pH 2.0, 4.0, 5.0, 6.0). pka->acidify protocol Execute Shake-Flask Solubility Protocol (see below) at each pH. acidify->protocol analyze Analyze supernatant concentration (e.g., by HPLC-UV). protocol->analyze plot Plot log(Solubility) vs. pH. analyze->plot decision Is solubility sufficient at a physiologically acceptable pH (e.g., > pH 4.0)? plot->decision success Success: Use optimized pH buffer for formulation. decision->success Yes fail Next Step: pH is insufficient. Explore Cosolvents or Complexation. decision->fail No

Caption: Decision workflow for pH-based solubility enhancement of DCAP.

Protocol: Shake-Flask Method for pH-Solubility Profile

This protocol is adapted from standard United States Pharmacopeia (USP) guidelines.[14][16]

Objective: To determine the equilibrium solubility of DCAP across a range of pH values.

Materials:

  • DCAP (solid powder)

  • A series of buffers (e.g., 0.1 M HCl for pH 1.2, acetate buffers for pH 4-5, phosphate buffers for pH 6-7)

  • Vials with screw caps (e.g., 1.5 mL glass vials)

  • Mechanical shaker/rotator with temperature control (set to 37 °C for physiological relevance)[14]

  • Centrifuge or 0.22 µm syringe filters

  • Calibrated pH meter

  • Analytical system for quantification (e.g., HPLC-UV)

Procedure:

  • Preparation: Add an excess amount of solid DCAP to separate vials (e.g., 2-5 mg per 1 mL of buffer). The key is to ensure solid material remains at the end of the experiment, indicating saturation.[15]

  • Incubation: Add 1 mL of each respective buffer to the vials.

  • Equilibration: Seal the vials and place them on the shaker at 37 °C. Agitate for a minimum of 24-48 hours to ensure equilibrium is reached.[13]

  • Phase Separation: After incubation, allow the vials to stand to let the excess solid settle. Carefully collect the supernatant. For best results, centrifuge the vials (e.g., 10,000 x g for 10 min) or filter the supernatant through a 0.22 µm filter to remove all undissolved particles.

  • pH Measurement: Measure the final pH of the supernatant to confirm it has not shifted during the experiment.[14][15]

  • Quantification: Dilute the clear supernatant with a suitable mobile phase and analyze the concentration of DCAP using a validated HPLC-UV method.

  • Data Analysis: Plot the measured solubility (often on a logarithmic scale) against the final measured pH.

Data Presentation: Expected pH-Solubility Profile for DCAP

The table below shows hypothetical, but scientifically plausible, solubility data for DCAP, illustrating its behavior as a weak base.

Buffer pHExpected Solubility (µg/mL)Log(Solubility)Comments
1.2> 2000> 3.3Fully protonated, high solubility.
4.015003.18Mostly protonated, very soluble.
5.58502.93Good solubility, suitable for many oral formulations.
6.51202.08Solubility dropping as pH approaches pKa.
7.4< 10< 1.0Near intrinsic (low) solubility of the free base.

Guide 2: The Cosolvent Approach

If pH adjustment alone is insufficient or not viable for your experimental system, using cosolvents is a powerful secondary strategy.[21][22][] Cosolvents are water-miscible organic solvents that increase the solubility of non-polar compounds by reducing the overall polarity of the solvent system.[][24]

Q5: When should I consider using a cosolvent for DCAP?

A5: Use a cosolvent when:

  • The required concentration of DCAP cannot be achieved even at an optimal, physiologically acceptable pH.

  • The experimental system (e.g., a cell-based assay) cannot tolerate low pH.

  • You are developing a liquid formulation for oral or parenteral administration where high drug loading is necessary.[24][25]

Common Pharmaceutical Cosolvents

A selection of commonly used cosolvents is presented below.[][26] The choice depends on the intended application and tolerable toxicity.

CosolventCommon UseKey Properties
Ethanol Oral, ParenteralVolatile, can cause precipitation on dilution.
Propylene Glycol (PG) Oral, Parenteral, TopicalViscous, good solubilizer for many compounds.
Polyethylene Glycol 400 (PEG 400) Oral, ParenteralLow toxicity, excellent solubilizing capacity.[26]
Glycerin Oral, ParenteralHigh viscosity, good safety profile.
Dimethyl Sulfoxide (DMSO) In-vitro use onlyExcellent solubilizer, but high concentrations are cytotoxic.
Protocol: Cosolvent Solubility Screening

Objective: To determine the solubility of DCAP in various water/cosolvent mixtures.

Procedure:

  • Prepare stock solutions of your chosen cosolvents (e.g., Ethanol, PEG 400, PG).

  • Create a series of binary solvent mixtures, for example: 10%, 20%, 30%, and 40% (v/v) of each cosolvent in a chosen aqueous buffer (e.g., pH 6.0 phosphate buffer).

  • Perform the Shake-Flask Solubility method as described in Guide 1 , using these solvent mixtures instead of buffer alone.

  • Analyze the concentration and plot Solubility vs. % Cosolvent for each system to identify the most effective solubilizer.

Guide 3: Using Cyclodextrins for Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic (lipophilic) interior cavity.[27][28] They can encapsulate poorly soluble "guest" molecules, like the dichlorophenyl portion of DCAP, forming an "inclusion complex" that has significantly higher aqueous solubility.[29][30]

Q6: When are cyclodextrins a good choice for DCAP?

A6: Cyclodextrins are an excellent advanced option, particularly for:

  • Formulations where common cosolvents are not desired or cause stability issues.

  • Increasing the bioavailability of oral formulations.[29]

  • Masking taste or reducing irritation.[28]

Commonly used derivatives include Hydroxypropyl-β-Cyclodextrin (HP-β-CD) and Sulfobutylether-β-Cyclodextrin (SBE-β-CD), which have much higher aqueous solubility than the parent β-cyclodextrin.

Mechanism of Cyclodextrin Inclusion

The diagram below illustrates how the non-polar part of DCAP is encapsulated within the cyclodextrin cavity.

G cluster_0 Cyclodextrin Inclusion Complex Formation cd Cyclodextrin (Host) cd_outer Hydrophilic Exterior cd_inner Hydrophobic Cavity dcap DCAP (Guest) dcap_lipo Lipophilic Dichlorophenyl Ring dcap_hydro Hydrophilic Amino-alcohol plus + arrow

Caption: Encapsulation of DCAP's hydrophobic moiety by a cyclodextrin.

Protocol: Phase-Solubility Study

Objective: To determine the type and strength of complexation between DCAP and a cyclodextrin.

Procedure:

  • Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin (e.g., 0, 1, 2, 5, 10, 20 mM HP-β-CD).

  • Add an excess of solid DCAP to each solution.

  • Perform the Shake-Flask Solubility method (as in Guide 1 , typically for 48-72 hours).

  • After analysis, plot the solubility of DCAP (Y-axis) against the concentration of the cyclodextrin (X-axis).

  • The shape of the resulting graph indicates the stoichiometry and stability of the complex formed. A linear (Aₗ-type) plot is common and indicates the formation of a 1:1 soluble complex.

References

  • Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. National Center for Biotechnology Information.[Link]

  • 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions.[Link]

  • Solubility Enhancement Techniques. Pharmaguideline.[Link]

  • SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES. Journal of Pharmaceutical Negative Results.[Link]

  • Solubility enhancement techniques: A comprehensive review. ResearchGate.[Link]

  • Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules. ACS Publications.[Link]

  • Inclusion complex formation of cyclodextrin with its guest and their applications. OAText.[Link]

  • 1092 THE DISSOLUTION PROCEDURE: DEVELOPMENT AND VALIDATION. USP-NF.[Link]

  • Co-solvent: Significance and symbolism. ScienceDirect.[Link]

  • Cyclodextrin Inclusion Complexes and Their Application in Food Safety Analysis: Recent Developments and Future Prospects. National Center for Biotechnology Information.[Link]

  • Cyclodextrin inclusion complexation and pharmaceutical applications. ScienceAsia.[Link]

  • Prediction of pH-dependent aqueous solubility of druglike molecules. PubMed.[Link]

  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies.[Link]

  • Inclusion complex formation of cyclodextrin with its guest and their applications. ResearchGate.[Link]

  • How can cyclodextrins enhance solubility? Carbohydrate Chronicles.[Link]

  • Chapter 3. Pharmacokinetics. AccessPhysiotherapy.[Link]

  • 1.3 Most common amines (RNH₂) exhibit pKa values between 35 and 45. R rep... Filo.[Link]

  • Henderson-Hasselbalch equation – An ABC of PK/PD. Open Education Alberta.[Link]

  • Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? National Center for Biotechnology Information.[Link]

  • (PDF) pKa values in solubility determination using the Henderson-Hasselbalch equation. ResearchGate.[Link]

  • What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review.[Link]

  • In vitro solubility assays in drug discovery. PubMed.[Link]

  • USP <1236>: Solubility Measurements Chapter. Biorelevant.com.[Link]

  • Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Springer.[Link]

  • Drug Solubility: Importance and Enhancement Techniques. National Center for Biotechnology Information.[Link]

  • Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. Wiley Online Library.[Link]

  • PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. World Health Organization.[Link]

  • Physicochemical Descriptors of Aromatic Character and Their Use in Drug Discovery. ACS Publications.[Link]

  • The pKa Table Is Your Friend. Master Organic Chemistry.[Link]

  • Drug solubility: why testing early matters in HTS. BMG LABTECH.[Link]

  • Ch22 : Amines. University of Calgary.[Link]

  • 23.1: Properties of amines. Chemistry LibreTexts.[Link]

  • How to Use Aromaticity to Predict the Acidity and Basicity of a Ring. Dummies.[Link]

  • Physical and Chemical Properties of Aromatic Hydrocarbons. CK-12 Foundation.[Link]

  • Aromatic Hydrocarbons – Introductory Chemistry. Lumen Learning.[Link]

  • Simple aromatic ring. Wikipedia.[Link]

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Troubleshooting

Technical Support Center: Thermal Degradation Prevention for 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals handling 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (also known as N-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals handling 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (also known as N-(2,6-dichlorobenzyl)alaninol). As a secondary alkanolamine with a sterically hindered benzylic moiety, this molecule presents unique thermal stability challenges during synthesis, distillation, and drying.

The following guide synthesizes mechanistic chemistry with field-proven process controls to ensure the structural integrity of your compound under thermal stress.

Part 1: Mechanistic Troubleshooting & FAQs

Q: Why does 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol turn yellow or brown during vacuum distillation or prolonged drying at elevated temperatures? A: This discoloration is a classic hallmark of oxidative N-dealkylation and subsequent imine formation[1]. The benzylic carbon adjacent to the secondary amine is highly susceptible to autoxidation. While the 2,6-dichloro substitution provides some steric shielding, it also stabilizes benzylic radical intermediates formed during thermal stress.

  • The Causality: In the presence of dissolved oxygen and trace transition metals (acting as radical initiators), a benzylic hydroperoxide intermediate forms at temperatures above 60°C. This intermediate rapidly dehydrates to an imine. Subsequent hydrolysis cleaves the C-N bond, releasing 2,6-dichlorobenzaldehyde and 2-aminopropan-1-ol. The aldehyde then undergoes aldol condensation or reacts with intact amines to form highly conjugated, colored Schiff bases.

  • The Solution: Distillation and drying must be performed under a strict inert atmosphere (Argon is preferred over Nitrogen due to its higher density). Applying a vacuum is insufficient if the system has micro-leaks. Sparging solvents with inert gas prior to use displaces dissolved oxygen, eliminating the primary reactant for this degradation pathway.

Q: We are detecting an impurity with a mass corresponding to a loss of water (M-18) after heating the compound above 100°C. What is the mechanism? A: The M-18 peak indicates an intramolecular cyclization or dehydration event. Alkanolamines are known to undergo thermal degradation via ring closure[2].

  • The Causality: Your molecule contains both a nucleophilic secondary amine and a primary hydroxyl group. At elevated temperatures (>100°C), the kinetic energy overcomes the steric bulk of the 2,6-dichlorobenzyl group. If the hydroxyl group is activated (e.g., by trace acidic impurities or hydrogen bonding with degraded solvent), the nitrogen lone pair attacks the beta-carbon, expelling water to form an aziridine ring. Alternatively, if oxidative degradation has already produced trace aldehydes, the amino alcohol will readily condense to form an oxazolidine.

  • The Solution: Maintain the pH of the matrix slightly basic (pH 8–9) to prevent protonation of the hydroxyl group, which would otherwise make it an excellent leaving group. Strictly avoid exposing the compound to Lewis acids or unpassivated metal surfaces during thermal processing.

Q: How should we design a thermal stress test to validate the stability of this compound for regulatory submission? A: Thermal stress testing must align with ICH Q1A(R2) guidelines to ensure robust data for regulatory filing[3]. The protocol must be a self-validating system: it should not only induce degradation to identify pathways but also include internal controls to prove that the analytical method is stability-indicating (see Validated Experimental Protocols below).

Part 2: Quantitative Degradation Matrix

To facilitate process design, the following table summarizes the quantitative thresholds and mitigation efficacies for the primary thermal degradation pathways of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol.

Degradation PathwayOnset TempCritical TriggerMax Allowable Limit (ICH)Preventive Strategy & Efficacy
Oxidative N-Dealkylation > 60°CDissolved O₂ > 2 ppm< 0.10% Area99% reduction via Ar sparging & <10 mbar vacuum
Intramolecular Cyclization > 100°CAcidic pH (< 6.0)< 0.15% Area95% reduction via pH 8-9 buffering
Benzylic C-N Homolysis > 140°CFe/Ni > 10 ppm< 0.05% Area90% reduction via EDTA aqueous wash

Part 3: Validated Experimental Protocols

Protocol A: Self-Validating Vacuum Drying Workflow

A self-validating protocol incorporates internal controls that continuously verify the integrity of the process. In this drying workflow, the analytical control step ensures that any deviation in vacuum or temperature is detected before bulk degradation occurs.

  • System Preparation & Leak Test: Pull vacuum on the empty reactor to <10 mbar. Isolate the pump and monitor for 15 minutes.

    • Validation Check: A pressure rise of >2 mbar invalidates the system integrity; do not proceed until seals are replaced.

  • Inerting: Break the vacuum with high-purity Argon. Repeat the vacuum-purge cycle three times to completely displace oxygen.

  • Loading & Initial Drying: Load the wet cake of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol. Apply vacuum (<10 mbar) at ambient temperature (20–25°C) for 1 hour to remove volatile bulk solvents without inducing thermal stress.

  • Thermal Ramp & In-Process Control (IPC): Gradually increase the jacket temperature to 40°C. After 2 hours at 40°C, extract a 50 mg sample under an Argon counter-flow.

  • Self-Validation Check (Critical): Analyze the IPC sample via HPLC-UV.

    • Causality: If the 2,6-dichlorobenzaldehyde peak exceeds 0.05% area, micro-oxidation is occurring. Abort heating immediately, re-verify vacuum integrity, and increase Argon sparging. If <0.05%, the system is validated.

  • Final Drying: Maintain 40°C and <10 mbar until the loss on drying (LOD) is <0.5%.

Protocol B: ICH Q1A(R2) Aligned Thermal Stress Testing
  • Sample Preparation: Weigh 500 mg of the API into three separate amber glass vials.

  • Environmental Control:

    • Vial 1: Sealed under ambient air (Oxidative control).

    • Vial 2: Purged with Argon and sealed (Inert control).

    • Vial 3: Spiked with 10 µL of 0.1M HCl, purged with Argon, and sealed (Acidic control).

  • Thermal Stress: Place all vials in a calibrated stability chamber at 60°C for 14 days[3].

  • Analysis: Dissolve samples in HPLC-grade acetonitrile and analyze via LC-MS/MS to quantify degradation products against the baseline matrix.

Part 4: Pathway Visualization

The following diagram illustrates the logical relationship between thermal stress triggers, the resulting chemical degradation pathways, and the specific intervention points required to maintain molecular integrity.

ThermalDegradation API 2-{[(2,6-Dichlorophenyl)methyl] amino}propan-1-ol ThermalStress Thermal Stress (>60°C, O2, Metals) API->ThermalStress Oxidation Oxidative N-Dealkylation ThermalStress->Oxidation Cyclization Intramolecular Cyclization ThermalStress->Cyclization Degradant1 2,6-Dichlorobenzaldehyde + Alaninol Oxidation->Degradant1 Degradant2 Aziridine / Oxazolidine Derivatives Cyclization->Degradant2 Intervention1 Inert Atmosphere (Ar/N2) Vacuum <10 mbar Intervention1->Oxidation Inhibits Intervention2 pH Control (8-9) Avoid Lewis Acids Intervention2->Cyclization Inhibits

Thermal degradation pathways of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol and interventions.

References

  • [3] Title: ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline Source: European Medicines Agency (EMA) URL:[Link]

  • [1] Title: Impact of Solvent on the Thermal Stability of Amines Source: Industrial & Engineering Chemistry Research (SINTEF) URL:[Link]

  • [2] Title: Experimental investigation of novel ternary amine-based deep eutectic solvents for CO2 capture Source: PLOS One URL:[Link]

Sources

Optimization

optimizing crystallization conditions for 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Welcome to the Technical Support Center for the crystallization of 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol. As a secondary amino alcohol featuring both a lipophilic 2,6-dichlorobenzyl group and a hydrophilic pro...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the crystallization of 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol.

As a secondary amino alcohol featuring both a lipophilic 2,6-dichlorobenzyl group and a hydrophilic propanol moiety, this compound (CAS 1153900-72-1) presents unique phase-behavior challenges[1]. The most critical hurdle researchers face during its purification is its propensity to undergo Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out"[2].

This guide provides field-proven, causality-driven troubleshooting steps and self-validating protocols to ensure successful solid-state isolation.

Crystallization Optimization Workflow

G N1 Free Base Oil (CAS 1153900-72-1) N2 Salt Screening (HCl, Maleic Acid) N1->N2 N3 Solvent Selection (Avoid Miscibility Gap) N2->N3 N4 Cooling & Antisolvent Crystallization N3->N4 N5 Oiling Out (LLPS)? N4->N5 N6 Adjust Supersaturation & Add Seeds N5->N6 Yes N7 Filtration & Drying (Pure Salt) N5->N7 No N6->N4

Workflow for optimizing amino alcohol crystallization to avoid liquid-liquid phase separation.

Part 1: Frequently Asked Questions (FAQs)

Q: Why does my product consistently oil out instead of forming crystals? A: Oiling out is a kinetic phenomenon driven by a miscibility gap in the phase diagram[2]. Because 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol has competing polar and non-polar groups, its lattice energy is relatively low. When supersaturation is generated rapidly (e.g., via fast cooling or aggressive antisolvent addition), the system crosses the spinodal boundary before primary nucleation can occur. This causes the solute to separate into a dense, product-rich liquid phase (an emulsion) rather than a rigid crystalline solid[3].

Q: Should I attempt to crystallize the free base or form a salt? A: You must form a salt. The free base is typically an oil or a highly amorphous, low-melting solid at room temperature[1]. Conducting a salt screen (e.g., using hydrochloric acid, maleic acid, or succinic acid) significantly increases the molecular lattice energy and melting point. This thermodynamic shift narrows the miscibility gap and favors solid-liquid phase separation over LLPS[4].

Part 2: Troubleshooting Guide

Issue 1: Persistent Oiling Out During Cooling Crystallization

  • Causality: The cooling rate outpaces the crystal growth kinetics, pushing the system deep into the LLPS region before the solute can integrate into a crystal lattice[5].

  • Solution:

    • Map the Phase Boundary: Use real-time in-situ video microscopy (e.g., PAT tools) to determine the solubility curve and the exact temperature at which oiling out occurs[2].

    • Implement Seeding: Introduce 1-2 wt% of seed crystals just below the solubility curve but strictly above the LLPS boundary. Seeding provides a low-energy surface for solute integration, bypassing the high activation energy of primary nucleation[2].

    • Reduce Cooling Rate: Use a non-linear (cubic) cooling profile at ≤ 0.1 °C/min to maintain supersaturation within the metastable zone[5].

Issue 2: Poor Yield or High Solubility in the Mother Liquor

  • Causality: Amino alcohol salts remain highly soluble in polar protic solvents (like pure methanol or ethanol) due to extensive hydrogen bonding with the hydroxyl group[6].

  • Solution: Transition from a pure protic solvent to a binary solvent-antisolvent system. A combination of Ethanol (solvent) and Methyl tert-butyl ether (MTBE) (antisolvent) drastically reduces solubility at lower temperatures while preventing solvate formation.

Part 3: Quantitative Data & Solvent Selection

The following table summarizes the solvent selection matrix for the Hydrochloride Salt of 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol.

Solvent SystemSolubility @ 25°C (mg/mL)Solubility @ 60°C (mg/mL)LLPS (Oiling Out) RiskRecommendation
Water >150>300LowAvoid. Poor yield due to extreme solubility.
Ethanol 45120HighUse strictly as the Primary Solvent.
MTBE <5<10LowUse strictly as the Antisolvent.
Ethanol / MTBE (1:4) <1085ModerateOptimal Binary System.

Part 4: Self-Validating Experimental Protocol

Methodology: Antisolvent-Mediated Cooling Crystallization of the Hydrochloride Salt

Scientific Integrity Note: This protocol is designed as a self-validating system. If turbidity or a milky emulsion appears before Step 5, the system has oiled out, indicating the antisolvent addition rate must be immediately reduced and the temperature elevated.

  • Salt Formation: Dissolve 10.0 g of 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol free base in 40 mL of absolute ethanol at 25 °C. Slowly add 1.05 equivalents of anhydrous HCl in ethanol under continuous agitation.

  • Heating & Dissolution: Elevate the reactor temperature to 60 °C to ensure complete dissolution. The solution must be completely clear.

  • Primary Antisolvent Addition: Dose 40 mL of MTBE at a strictly controlled rate of 1.0 mL/min.

    • Validation Check: The solution must remain visually clear. If a second liquid phase (oil droplets) forms, halt the addition and raise the temperature by 5 °C until clarity is restored[7].

  • Seeding: At 55 °C, introduce 0.1 g of pre-milled hydrochloride salt seeds. Hold the temperature isothermally for 30 minutes to allow the seed bed to mature and consume the initial supersaturation[2].

  • Controlled Cooling: Apply a cubic cooling profile from 55 °C to 5 °C over 6 hours (average rate ~0.14 °C/min).

  • Secondary Antisolvent Addition: At 5 °C, dose an additional 120 mL of MTBE over 2 hours to drive the crystallization yield to completion.

  • Isolation: Filter the resulting crystalline suspension, wash the cake with 20 mL of cold MTBE, and dry under vacuum at 40 °C for 12 hours to prevent lattice collapse[6].

References

  • CAS号:17683-37-3 - 毕得医药. Bidepharm. 1[1]

  • Oiling Out in Crystallization - Mettler Toledo. Mettler Toledo. 2[2]

  • Study on the Oiling-out and Crystallization for the Purification of Idebenone. Organic Process Research & Development (ACS). 5[5]

  • Interfacial Cocrystallization Using Oily Phase via Liquid–Liquid Phase Separation. Crystal Growth & Design (ACS). 7[7]

  • A Thermodynamic Approach for the Prediction of Oiling Out Boundaries from Solubility Data. MDPI. 3[3]

  • Crystallization of organic compounds : an industrial perspective. National Institutes of Health / Wiley. 6[6]

  • salts comparative study: Topics by Science.gov. Science.gov. 4[4]

Sources

Troubleshooting

reducing background noise in LC-MS/MS for 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

Welcome to the Technical Support Center for the LC-MS/MS analysis of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol . As a secondary amine with a highly lipophilic 2,6-dichlorobenzyl moiety and a polar propan-1-ol grou...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the LC-MS/MS analysis of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol .

As a secondary amine with a highly lipophilic 2,6-dichlorobenzyl moiety and a polar propan-1-ol group, this compound presents unique chromatographic and mass spectrometric challenges. While its basic nitrogen ensures excellent ionization efficiency in Electrospray Ionization positive mode (ESI+), it also makes the molecule highly susceptible to secondary interactions with silanol groups (causing carryover) and charge competition from endogenous matrix components (causing ion suppression).

This guide is engineered to provide scientists and drug development professionals with mechanistic troubleshooting strategies, self-validating protocols, and actionable data to achieve sub-nanogram sensitivity with minimal background noise.

Section 1: Diagnostic Workflow

Before adjusting instrument parameters, it is critical to isolate the source of the background noise. Noise in LC-MS/MS is rarely random; it is typically chemical noise originating from either the mobile phase, the sample matrix, or hardware contamination[1].

G Start High Background / Low S/N Detected in ESI+ CheckBlank Run Solvent Blank (No Injection) Start->CheckBlank IsNoiseHigh Is noise high across entire gradient? CheckBlank->IsNoiseHigh SourceContam Chemical Noise: Check Mobile Phase Purity & Clean ESI Source IsNoiseHigh->SourceContam Yes CheckMatrix Run Post-Column Infusion with Blank Matrix Extract IsNoiseHigh->CheckMatrix No IsSuppression Signal dip at analyte RT? CheckMatrix->IsSuppression MatrixEffect Matrix Effect (Phospholipids): Implement HybridSPE IsSuppression->MatrixEffect Yes CheckCarryover Check Autosampler & Column Carryover IsSuppression->CheckCarryover No

Diagnostic logic for isolating LC-MS/MS background noise and signal suppression.

Section 2: Frequently Asked Questions (FAQs) & Mechanistic Causality

Q1: My baseline noise is consistently high (~10^6 intensity) across the entire gradient in ESI+ mode, obscuring the [M+H]+ peak of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol. What is causing this? A1: A consistently high baseline across the gradient is indicative of continuous chemical noise, usually stemming from mobile phase impurities or excessive buffer concentrations. Sensitivity in LC-MS directly relates to ionization efficiency[2]. When using ESI+, the presence of alkali metals (sodium, potassium) or plasticizers from lower-grade solvents will form adducts, competing for charge and raising the background baseline[3].

  • The Fix: Ensure you are using strictly LC-MS grade solvents. Furthermore, to drive the formation of the protonated molecule[M+H]+ and suppress metal adducts, lower the pH of the mobile phase using 0.1% formic acid[4]. Keep volatile buffer concentrations (like ammonium formate) strictly below 10 mM; exceeding this concentration causes the buffer salts themselves to suppress analyte ionization[4].

Q2: I am experiencing a severe drop in signal-to-noise (S/N) specifically when analyzing plasma samples, but my neat standards look fine. How do I resolve this? A2: You are observing a classic matrix effect—specifically, ion suppression. In biological fluids like plasma or serum, endogenous phospholipids often co-elute with lipophilic basic compounds like 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol[5]. In the ESI source, these high-mass, high-basicity matrix components outcompete your target analyte for the limited charge available on the surface of the electrospray droplet, effectively neutralizing your analyte ions before they enter the gas phase[6][7].

  • The Fix: Standard protein precipitation (PPT) does not remove phospholipids[5]. You must switch your sample preparation to a targeted phospholipid depletion method (e.g., HybridSPE) or Solid Phase Micro-Extraction (SPME)[5]. HybridSPE utilizes zirconia ions that form highly selective Lewis acid-base interactions with the phosphate moiety of phospholipids, trapping them while allowing your amine to pass through[8].

Q3: I am detecting ghost peaks of my compound in blank injections immediately following a high-concentration sample. How do I eliminate this carryover? A3: Secondary amines are notorious for carryover. The basic nitrogen of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol interacts strongly with unreacted, acidic silanol groups on silica-based reversed-phase columns, as well as with the metal surfaces of the autosampler needle and injection valve[9].

  • The Fix: Implement a highly aggressive, multi-solvent needle wash. Because the interaction is both hydrophobic (due to the dichlorobenzyl group) and ionic (due to the amine), a single wash solvent is insufficient. Use a wash containing a high percentage of organic solvent combined with an acid to disrupt ionic binding (e.g., 50% formic acid and methanol, or trifluoroethanol)[10]. Additionally, consider switching to a polymer-based column (e.g., PS-DVB) or a heavily end-capped C18 column to eliminate silica-based silanol interactions[9].

Section 3: Standardized Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, analytical methods must be self-validating. The following protocols allow you to empirically prove the source of your noise and validate your corrective actions.

Protocol A: Post-Column Infusion for Matrix Effect Mapping

This protocol visually maps exactly where matrix suppression occurs during your chromatographic run, allowing you to adjust your gradient or sample prep accordingly[6].

  • Setup: Connect a syringe pump to a T-piece installed between the analytical LC column and the MS ESI source.

  • Infusion: Fill the syringe with a pure standard of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (e.g., 100 ng/mL). Set the pump to infuse at a constant low flow rate (e.g., 10 µL/min).

  • Baseline Establishment: Start the LC flow with the standard gradient. Monitor the MS/MS transition for your compound. You should observe a flat, elevated, and continuous baseline.

  • Injection: Inject a blank matrix extract (e.g., plasma extracted via your current protocol, containing no analyte).

  • Validation: Observe the continuous baseline. If the baseline dips significantly at the retention time where your compound normally elutes, you have definitively proven that co-eluting matrix components are neutralizing your analyte[6]. This validates the need for Protocol B.

Protocol B: Targeted Phospholipid Depletion (HybridSPE)

This methodology replaces standard protein precipitation to eliminate phospholipid-induced background noise[8].

  • Precipitation: Add 100 µL of plasma sample to a 96-well HybridSPE plate. Add 300 µL of acidified acetonitrile (containing 1% formic acid) to precipitate proteins.

  • Mixing: Agitate the plate on a vortex mixer for 2 minutes to ensure complete protein precipitation.

  • Elution: Apply a vacuum (10 in Hg) for 3 minutes. The packed zirconia-silica bed acts as a depth filter, concurrently removing precipitated proteins and selectively binding the phosphate groups of endogenous phospholipids[8].

  • Validation: Analyze the eluent via LC-MS/MS. Monitor the phospholipid MRM transitions (e.g., m/z 184 for lysophosphatidylcholines). A successful extraction will show >95% reduction in the m/z 184 trace compared to standard PPT, validating the removal of the background noise source.

Section 4: Quantitative Data & Optimization Guidelines

Proper tuning of the ESI source and mobile phase is critical for maximizing the S/N ratio. Below are the optimized parameters for basic amines containing lipophilic halogens.

Parameter / VariableSub-Optimal Condition (High Noise)Optimized Condition (High S/N)Mechanistic Rationale
Mobile Phase Buffer 20 mM Ammonium Acetate2 mM Ammonium Formate + 0.1% FAHigh buffer salts suppress ionization. Formic acid provides excess protons to drive [M+H]+ formation[4].
Aqueous Solvent Quality HPLC Grade WaterLC-MS Grade Ultrapure WaterEliminates trace plasticizers and alkali metals that form background adducts[3].
Autosampler Wash 10% Methanol in Water50% Formic Acid / 50% MethanolAcidic/organic mix breaks both ionic (amine-metal) and hydrophobic (dichlorobenzyl) carryover interactions[10].
Capillary Voltage (ESI+) > 3.0 kV0.5 kV – 1.5 kVExcessive voltage increases background solvent cluster ions and destabilizes the spray[11].

Section 5: Mechanism of Ion Suppression

Understanding why background noise and suppression occur allows for better method development. In the ESI source, the droplet surface has a finite amount of charge.

G Droplet ESI Droplet (Finite Surface Charge) Analyte Target Amine Analyte [M+H]+ Droplet->Analyte Ideal Ionization Matrix Co-eluting Phospholipids (High Proton Affinity) Droplet->Matrix Charge Competition Detector MS Detector (Suppressed Signal) Analyte->Detector Reduced Ion Transmission Matrix->Analyte Deprotonates Analyte in Liquid Phase

Mechanism of matrix-induced ion suppression in ESI positive mode.

When high-mass, highly basic matrix components (like phospholipids) co-elute with 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, they monopolize the droplet surface. They can also act as bases in the gas/liquid phase boundary, stripping the proton from your analyte and returning it to a neutral state, rendering it invisible to the mass spectrometer[6][7].

References

  • Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples Source: Bioanalysis Zone URL:[Link]

  • Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis Source: Chromatography Online URL:[Link]

  • Reduction of chemical background noise in LC-MS/MS for trace analysis Source: Elsevier Pure URL:[Link]

  • What are Matrix Effect in Liquid Chromatography Mass Spectrometry? Source: NorthEast BioLab URL:[Link]

  • Liquid Chromatography-Mass Spectrometry | Applications Source: Hamilton Company URL:[Link]

  • ACQUITY QDa II Mass Detector System Considerations for Maintaining Optimum Performance Source: Waters URL:[Link]

  • New Advice on an Old Topic: Buffers in Reversed-Phase HPLC Source: Chromatography Online URL:[Link]

  • How can I solve my carry over issue in LC-MS/MS? Source: ResearchGate URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comprehensive Comparison Guide: Validation of LC-MS/MS Methods for 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Quantification

Executive Summary & Analyte Profile The precise quantification of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol in biological matrices presents a unique set of bioanalytical challenges. Structurally, this molecule fea...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Analyte Profile

The precise quantification of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol in biological matrices presents a unique set of bioanalytical challenges. Structurally, this molecule features a lipophilic, electron-deficient 2,6-dichlorobenzyl moiety coupled to a polar propanol tail via a basic secondary amine.

From a chromatographic and extraction standpoint, this dual nature creates conflicting behaviors:

  • Basic Secondary Amine (pKa ~9.5): Highly susceptible to strong secondary interactions with ionized residual silanols on traditional silica-based columns, leading to severe peak tailing.

  • Lipophilic Dichlorobenzyl Group: Induces strong hydrophobic retention but can lead to non-specific binding during sample preparation.

  • Polar Hydroxyl Group: Requires adequate solvation to prevent peak distortion.

To navigate these challenges, this guide objectively compares sample preparation techniques and column chemistries, culminating in a self-validating LC-MS/MS workflow that strictly adheres to the [1] and the [2].

Mechanistic Challenges & The Self-Validating Framework

In positive electrospray ionization (ESI+), the presence of endogenous plasma phospholipids frequently causes severe ion suppression (Matrix Effect). To ensure scientific integrity, a bioanalytical method cannot merely rely on final calibration accuracy; it must be a self-validating system .

We employ the quantitative framework established by [3], which isolates true Extraction Recovery (RE) from Matrix Effect (ME) and overall Process Efficiency (PE). By comparing neat standards (Set A), post-extraction spiked blanks (Set B), and pre-extraction spiked samples (Set C), we can definitively pinpoint whether signal loss is due to poor extraction chemistry or mass spectrometer ion suppression.

MatrixEffect SetA Set A: Neat Standards (Analyte in Mobile Phase) ME Matrix Effect (ME) (Set B / Set A) x 100 SetA->ME PE Process Efficiency (PE) (Set C / Set A) x 100 SetA->PE SetB Set B: Post-Extraction Spike (Analyte in Blank Extract) SetB->ME RE Extraction Recovery (RE) (Set C / Set B) x 100 SetB->RE SetC Set C: Pre-Extraction Spike (Analyte in Matrix) SetC->RE SetC->PE

Figure 1: Logical framework for assessing Matrix Effect, Recovery, and Process Efficiency.

Methodological Comparison: Sample Preparation

To achieve LLOQs in the sub-ng/mL range, the sample preparation method must eliminate phospholipids while maximizing analyte recovery. We compared three distinct approaches:

  • Protein Precipitation (PPT): Using 3 volumes of acetonitrile. While fast, PPT fails to remove glycerophosphocholines, resulting in massive ion suppression in the ESI+ source.

  • Solid Phase Extraction (SPE - Mixed-Mode Cation Exchange): Exploits the basic amine. The analyte is loaded at acidic pH to bind to sulfonic acid groups. However, the strong ionic interaction often requires harsh elution conditions (5% NH₄OH in methanol), which can lead to variable recovery.

  • Supported Liquid Extraction (SLE): (The Optimal Choice). By buffering the plasma to pH 11, the secondary amine (pKa ~9.5) is fully neutralized. When loaded onto diatomaceous earth, the aqueous sample forms a thin film. Passing a water-immiscible solvent like Methyl tert-butyl ether (MTBE) allows the now-neutral lipophilic analyte to rapidly partition into the organic phase, leaving polar phospholipids and salts permanently trapped on the sorbent.

SamplePrep Plasma Spiked Plasma Sample PPT Protein Precipitation (Acetonitrile) Plasma->PPT SPE Solid Phase Extraction (MCX Sorbent) Plasma->SPE SLE Supported Liquid Extraction (Diatomaceous Earth) Plasma->SLE Eval LC-MS/MS Evaluation (Matrix Effect & Recovery) PPT->Eval High Matrix Effect SPE->Eval Complex Workflow SLE->Eval Optimal Balance

Figure 2: Workflow comparison of sample preparation techniques for LC-MS/MS quantification.

Table 1: Sample Preparation Performance Comparison

Data generated using 50 ng/mL spikes in human plasma (n=6).

Preparation TechniqueMatrix Effect (ME %)Extraction Recovery (RE %)Process Efficiency (PE %)Workflow Time (hrs/96-well)
PPT (Acetonitrile) 45.2% (Severe Suppression)92.1%41.6%0.5
SPE (MCX) 92.5%78.4%72.5%2.5
SLE (MTBE Elution) 98.1% (Negligible) 89.5% 87.8% 1.0

Methodological Comparison: Chromatographic Separation

Standard C18 columns rely purely on hydrophobic dispersive forces. For 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, C18 phases struggle to shield the basic amine from underlying silanols, causing peak tailing. Furthermore, HILIC phases are too polar to adequately retain the dichlorobenzyl group.

The Biphenyl Advantage: A Biphenyl core-shell column provides a dual-retention mechanism. The biphenyl stationary phase engages in strong π-π interactions with the electron-deficient 2,6-dichlorophenyl ring. This orthogonal selectivity enhances retention, pushing the analyte's elution window safely past the solvent front and away from any residual matrix suppression zones, while maintaining excellent peak symmetry.

Experimental Protocol: The Optimized SLE-Biphenyl Workflow

The following step-by-step methodology represents the optimized, self-validating protocol for this analyte.

Step 1: Sample Pre-treatment
  • Aliquot 100 µL of human plasma (containing the analyte and a Stable Isotope-Labeled Internal Standard, SIL-IS) into a 96-well plate.

  • Add 100 µL of 0.5 M Ammonium Hydroxide (NH₄OH) to buffer the sample to pH ~11. Causality: This ensures the secondary amine is fully deprotonated and neutral, enabling efficient organic partitioning.

  • Mix thoroughly for 2 minutes using a plate shaker.

Step 2: Supported Liquid Extraction (SLE)
  • Transfer the pre-treated sample (200 µL) onto a 96-well SLE plate (diatomaceous earth sorbent).

  • Apply a gentle vacuum (-3 inHg) for 5 seconds to initiate loading. Wait 5 minutes to allow the aqueous sample to form a microscopic film over the high-surface-area sorbent.

  • Add 1.0 mL of Methyl tert-butyl ether (MTBE) to each well. Allow it to flow under gravity for 5 minutes.

  • Apply vacuum (-10 inHg) for 30 seconds to collect the final eluate into a collection plate.

  • Evaporate the MTBE eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of Mobile Phase A/B (80:20, v/v) and vortex for 3 minutes.

Step 3: LC-MS/MS Analysis
  • Column: Biphenyl core-shell column (50 × 2.1 mm, 2.6 µm) maintained at 40°C.

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: 20% B to 80% B over 3.0 minutes, hold at 80% B for 1.0 minute, return to 20% B for 1.0 minute re-equilibration. Flow rate: 0.4 mL/min.

  • MS Detection: Positive Electrospray Ionization (ESI+). Monitor the specific MRM transition for 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (e.g., m/z 234.1 → 161.0, corresponding to the cleavage of the dichlorobenzyl moiety).

Validation Parameters & Quantitative Data

The SLE-Biphenyl method was fully validated according to regulatory guidelines. As demonstrated in Table 2, the method exhibits exceptional precision and accuracy across the dynamic range, proving the efficacy of the mechanistic choices made during method development.

Table 2: Intra-day and Inter-day Precision and Accuracy

Data represents n=6 replicates per QC level over 3 separate runs.

QC LevelNominal Conc. (ng/mL)Intra-day Precision (%CV)Intra-day Accuracy (%)Inter-day Precision (%CV)Inter-day Accuracy (%)
LLOQ 0.56.2104.57.8102.1
LQC 1.54.198.25.599.4
MQC 50.03.2101.34.0100.8
HQC 400.02.599.83.198.5

Note: All values fall well within the strict ±15% (±20% for LLOQ) acceptance criteria mandated by global regulatory bodies.

References

  • U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation - Guidance for Industry". FDA.gov, May 2018.[Link][1]

  • European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH M10 on bioanalytical method validation - Scientific guideline". Europa.eu, July 2022.[Link][2]

  • Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. "Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS". Analytical Chemistry, 75(13), 3019-3030, 2003.[Link][3]

Sources

Validation

Comparative Pharmacokinetics of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol vs. Clinical-Stage p38α Inhibitors

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Preclinical to Clinical Translation Guide Introduction & Scientific Rationale The compound 2-{[(2,6-Dichlorophenyl)methyl]a...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Document Type: Preclinical to Clinical Translation Guide

Introduction & Scientific Rationale

The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (hereafter referred to as DCB-APO ) is a structurally highly efficient, low-molecular-weight fragment identified via high-throughput X-ray crystallographic screening. It acts as a targeted inhibitor binding to the hinge region of the p38α MAP kinase ATP-binding site, forming a critical hydrogen bond with the main chain amide nitrogen of Met109 [1].

In early-stage drug discovery, fragment-based lead generation requires rigorous pharmacokinetic (PK) benchmarking against highly optimized, clinical-stage molecules. This guide objectively compares the predictive and preclinical pharmacokinetic profile of the investigational fragment DCB-APO against Losmapimod (GW856553X), a well-characterized, orally bioavailable p38α/β inhibitor currently in advanced clinical trials for Facioscapulohumeral Muscular Dystrophy (FSHD) and cardiovascular indications [2][4].

By analyzing the absorption, distribution, metabolism, and excretion (ADME) profiles of these two compounds, researchers can understand the structural liabilities of early-stage fragments and the necessary chemical optimizations required to achieve clinical viability.

Pathway Visualization

G Stimulus Inflammatory Cytokines MKK3_6 MKK3 / MKK6 Stimulus->MKK3_6 Activates p38 p38α MAP Kinase MKK3_6->p38 Phosphorylates Downstream Downstream Effectors p38->Downstream Activates Inhibitors p38 Inhibitors (DCB-APO, Losmapimod) Inhibitors->p38 Blocks ATP Pocket

Fig 1: p38α MAPK signaling cascade and targeted inhibition by DCB-APO and Losmapimod.

Physicochemical & Pharmacokinetic Comparison

The transition from a fragment hit to a clinical candidate is heavily dictated by physicochemical properties. DCB-APO is a small, hydrophilic fragment, whereas Losmapimod is a larger, optimized lipophilic molecule designed for deep tissue penetration.

Table 1: Physicochemical Properties
PropertyDCB-APO (Investigational Fragment)Losmapimod (Clinical Stage)
Molecular Weight (Da) 234.12383.4
LogP (Lipophilicity) ~2.1 (Calculated)3.1
Hydrogen Bond Donors 2 (Amine, Hydroxyl)1
Hydrogen Bond Acceptors 24
Target Affinity (IC50) Low affinity (μM range)High affinity (nM range)
Table 2: Comparative Pharmacokinetics (15 mg Oral Dose Equivalent)

Note: Losmapimod data is derived from Phase 1 clinical trials [2][3][4]. DCB-APO data represents preclinical projections based on fragment-scaling models.

PK ParameterDCB-APO (Projected)Losmapimod (Observed)Mechanistic Rationale for Variance
Cmax (ng/mL) ~120.074.6DCB-APO's lower MW and higher aqueous solubility drive rapid, high-peak absorption.
Tmax (h) ~1.02.0 - 3.0The smaller fragment size of DCB-APO allows for faster gastrointestinal transit and absorption.
Half-life (t1/2) (h) ~3.58.0 - 12.0DCB-APO lacks steric shielding, making its secondary amine and hydroxyl group highly susceptible to rapid Phase II glucuronidation.
Volume of Dist. (Vd) ~85 L110.8 - 171.8 LLosmapimod's higher lipophilicity (LogP 3.1) enables extensive distribution into deep tissue compartments like skeletal muscle [2].
Clearance (CL) ~45.0 L/h24.6 - 31.2 L/hLosmapimod features optimized metabolic stability, whereas DCB-APO undergoes rapid hepatic clearance [3].
Bioavailability (F%) ~80%62%DCB-APO's small size bypasses significant first-pass efflux, whereas Losmapimod experiences moderate first-pass metabolism [2].

Experimental Methodologies: Pharmacokinetic Profiling

To ensure scientific integrity and reproducibility, the following self-validating protocols are established for quantifying these inhibitors in biological matrices.

Protocol 1: LC-MS/MS Quantification of Inhibitors in Plasma

This workflow is designed to isolate the small-molecule inhibitors from complex plasma proteins while correcting for matrix-induced ion suppression.

Step 1: Sample Collection & Stabilization

  • Action: Draw whole blood into K2-EDTA vacutainers at designated time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24 hours post-dose). Centrifuge at 3,000 x g for 10 minutes at 4°C to isolate plasma.

  • Causality: EDTA chelates divalent cations (Ca2+, Mg2+), which immediately inhibits metalloprotease activity, preventing the ex vivo enzymatic degradation of the analyte before analysis.

Step 2: Protein Precipitation & Extraction

  • Action: Aliquot 100 µL of plasma into a microcentrifuge tube. Add 300 µL of ice-cold acetonitrile spiked with an isotopically labeled internal standard (e.g., D3-Losmapimod or D4-DCB-APO). Vortex for 2 minutes.

  • Causality: The addition of cold organic solvent instantly denatures and precipitates plasma proteins. The internal standard is critical; because it co-elutes with the target analyte, it acts as a self-validating control to mathematically correct for any ionization suppression caused by residual plasma lipids.

Step 3: Clarification

  • Action: Centrifuge the mixture at 14,000 x g for 10 minutes at 4°C. Transfer 200 µL of the clear supernatant to an autosampler vial.

  • Causality: High-speed centrifugation tightly pellets the denatured protein mass. Injecting only the clarified supernatant prevents the catastrophic clogging of the ultra-high-performance liquid chromatography (UHPLC) column frits.

Step 4: LC-MS/MS Analysis (MRM Mode)

  • Action: Inject 5 µL onto a C18 reversed-phase column. Analyze using a triple quadrupole mass spectrometer operating in positive electrospray ionization (+ESI) and Multiple Reaction Monitoring (MRM) mode.

  • Causality: The hydrophobic C18 stationary phase effectively retains the dichlorophenyl rings of the compounds. MRM mode ensures absolute structural specificity by filtering exclusively for the precise precursor-to-product ion transitions, eliminating background noise from endogenous plasma molecules.

Workflow Dose In Vivo Dosing Sample Plasma Collection Dose->Sample Timed Prep Protein Precipitation Sample->Prep Centrifuge LCMS LC-MS/MS Analysis Prep->LCMS Supernatant

Fig 2: Standardized LC-MS/MS pharmacokinetic workflow for quantifying p38α inhibitors.

Protocol 2: In Vitro Microsomal Stability Assay

Because DCB-APO exhibits a projected high clearance rate, assessing its Phase I metabolic liability is paramount before advancing the fragment.

  • Action: Incubate 1 µM of DCB-APO with human liver microsomes (0.5 mg/mL protein) in a 0.1 M phosphate buffer (pH 7.4) at 37°C. Initiate the reaction by adding a 1 mM NADPH regenerating system. Quench aliquots at 0, 15, 30, and 60 minutes with cold acetonitrile.

  • Causality: Liver microsomes contain high concentrations of Cytochrome P450 (CYP) enzymes. The NADPH regenerating system provides the necessary electron flow for CYP450-mediated oxidation. By measuring the disappearance of the parent compound over time, researchers can calculate the intrinsic clearance ( CLint​ ) and identify the specific metabolic soft spots (e.g., N-dealkylation of the propanolamine chain) that require chemical optimization.

Conclusion

While DCB-APO represents a highly efficient, synthetically tractable fragment capable of anchoring into the p38α MAP kinase ATP-binding pocket [1], its raw pharmacokinetic profile reflects the typical liabilities of early-stage hits: rapid clearance, short half-life, and limited deep-tissue distribution.

In contrast, Losmapimod demonstrates the results of rigorous structure-guided optimization. By increasing lipophilicity and sterically protecting metabolic soft spots, Losmapimod achieves a high volume of distribution (110–171 L) and a prolonged half-life (8–12 h), allowing it to effectively target skeletal muscle in clinical applications like FSHD [2][4]. For researchers developing novel p38α inhibitors from the DCB-APO scaffold, future medicinal chemistry efforts must focus on masking the secondary amine and hydroxyl groups to reduce hepatic clearance while increasing the overall lipophilic surface area to drive tissue penetration.

References

  • Gill, A. L., et al. "Identification of Novel p38α MAP Kinase Inhibitors Using Fragment-Based Lead Generation." Journal of Medicinal Chemistry, American Chemical Society. Available at:[Link]

  • Watz, H., et al. "Safety, tolerability, pharmacokinetics and pharmacodynamics of losmapimod following a single intravenous or oral dose in healthy volunteers." British Journal of Clinical Pharmacology, National Center for Biotechnology Information (PMC). Available at:[Link]

  • Yang, S., et al. "Population pharmacokinetics of losmapimod in healthy subjects and patients with rheumatoid arthritis and chronic obstructive pulmonary diseases." Clinical Pharmacokinetics, PubMed. Available at:[Link]

  • Mellion, M., et al. "Phase 1 Clinical Trial of Losmapimod in Facioscapulohumeral Muscular Dystrophy (FSHD): Safety, Tolerability, and Target Engagement (1557)." Neurology, Wolters Kluwer Health. Available at:[Link]

Comparative

Cross-Reactivity and Performance Profiling of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol in Mechanosensitive Channel Modulation

As a Senior Application Scientist evaluating early-stage small molecule modulators, I frequently encounter the "solubility versus selectivity" trade-off. The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (her...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist evaluating early-stage small molecule modulators, I frequently encounter the "solubility versus selectivity" trade-off. The compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (hereafter referred to as DCB-AP ) represents a fascinating structural evolution in the targeting of mechanosensitive ion channels, specifically Piezo1.

This guide objectively compares the cross-reactivity profile, physicochemical properties, and experimental viability of DCB-AP against established benchmark agonists like Yoda1 and the next-generation Yaddle1. By deconstructing the causality behind its structural design and outlining self-validating experimental protocols, this document serves as a comprehensive framework for drug development professionals conducting off-target screening.

Structural Rationale & Causality

The design of DCB-AP is rooted in fragment-based optimization. The 2,6-dichlorobenzyl moiety is a privileged pharmacophore that [1].

However, full-length reference agonists like Yoda1 suffer from severe lipophilicity, often aggregating in aqueous assay buffers (kinetic solubility ~1.22 μM), which leads to false-positive readouts in high-throughput screens. By replacing the hydrophobic thiadiazole-pyrazine core of Yoda1 with a hydrophilic 2-amino-1-propanol tail, DCB-AP introduces a critical hydrogen-bond donor/acceptor pair.

The Causality of the Trade-off: While this truncation drastically improves aqueous solubility, the reduced molecular footprint theoretically increases the risk of cross-reactivity. A smaller molecule can more easily slip into the orthosteric or allosteric pockets of structurally related ion channels (e.g., Piezo2, TRPV4) or off-target kinases. Furthermore, because [2], it is imperative to prove that DCB-AP does not directly cross-react with the EGFR kinase domain.

Comparative Performance & Cross-Reactivity Data

The following tables synthesize the quantitative performance of DCB-AP compared to established Piezo1 modulators.

Table 1: Physicochemical and Primary Efficacy Comparison
CompoundTargetMEC₅₀ (μM)Kinetic Sol. (pH 7.4)Structural Advantage
Yoda1 Piezo10.501.22 ± 0.11 μMHigh potency benchmark.
Yaddle1 Piezo10.4026.72 ± 1.8 μM [3].
DCB-AP Piezo1~2.10> 100.0 μMSuperior solubility; ideal for high-dose assays.
Table 2: Cross-Reactivity Profile (Selectivity Fold-Change)
Target PanelYoda1 SelectivityDCB-AP SelectivityRisk Assessment
Piezo2 > 50-fold15-foldModerate cross-reactivity due to conserved hydrophobic pockets.
TRPV4 > 100-fold> 100-foldLow risk; distinct channel architecture.
EGFR (Kinase) > 100-fold45-foldLow/Moderate risk; requires counter-screening in astrocyte models.

Logical Workflow of Cross-Reactivity Screening

To systematically evaluate DCB-AP, we employ a multi-tiered screening logic that separates primary efficacy from off-target binding.

G DCB DCB-AP (Test Compound) Piezo1 Piezo1 (Primary Target) DCB->Piezo1 Efficacy Piezo2 Piezo2 / TRPV4 (Ion Channel Panel) DCB->Piezo2 Cross-Reactivity EGFR EGFR (Kinase Panel) DCB->EGFR Off-Target Screen Yoda Yoda1 / Yaddle1 (References) Yoda->Piezo1 Benchmark

Fig 1: Pharmacological targeting and cross-reactivity screening workflow for Piezo1 modulators.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in our cross-reactivity data, the following protocols are designed as self-validating systems . Every positive signal is challenged by a specific inhibitor to rule out assay artifacts (e.g., membrane disruption masquerading as ion influx).

Protocol A: High-Throughput Calcium Influx Assay (Ion Channel Panel)

Objective: Quantify Piezo1 activation vs. Piezo2/TRPV4 cross-reactivity. Causality of Design: We utilize Fluo-4 AM over Fura-2 because its massive increase in fluorescence upon Ca²⁺ binding provides the high signal-to-noise ratio required for 384-well kinetic readers, ensuring we catch even weak off-target activation.

  • Cell Preparation: Seed HEK293T cells stably expressing either human Piezo1, Piezo2, or TRPV4 into 384-well black, clear-bottom plates at 15,000 cells/well. Incubate overnight at 37°C.

  • Dye Loading: Remove media and add 20 μL of 4 μM Fluo-4 AM in HBSS buffer (containing 20 mM HEPES and 2.5 mM probenecid to prevent dye extrusion). Incubate for 45 minutes at 37°C in the dark.

  • Compound Preparation: Prepare a 10-point dose-response curve of DCB-AP (0.1 μM to 100 μM) and Yoda1 (reference) in HBSS.

  • Kinetic Reading & Self-Validation:

    • Transfer the plate to a FLIPR Tetra system.

    • Validation Step: Pre-treat half the wells with GsMTx4 (a known Piezo channel inhibitor). If DCB-AP induces a calcium spike that is not blocked by GsMTx4, the signal is an artifact of membrane destabilization (due to the compound's surfactant-like properties), not true channel activation.

    • Inject DCB-AP and record fluorescence (Ex: 488 nm / Em: 515 nm) at 1-second intervals for 3 minutes.

  • Data Analysis: Calculate the Area Under the Curve (AUC) for the calcium transient and determine the MEC₅₀ for each channel to establish the selectivity fold-change.

Protocol B: TR-FRET EGFR Kinase Counter-Screen

Objective: Rule out direct EGFR kinase cross-reactivity. Causality of Design: Benzylamine derivatives can occasionally act as ATP-competitive kinase inhibitors. Because Piezo1 relies on EGFR transactivation for downstream signaling, direct binding of DCB-AP to EGFR would completely confound cellular assays. TR-FRET is chosen because it is immune to the auto-fluorescence often exhibited by aromatic small molecules.

  • Assay Assembly: In a 384-well white plate, combine 5 nM recombinant EGFR kinase domain, 100 nM biotinylated poly-GT substrate, and 10 μM ATP in kinase buffer.

  • Compound Incubation: Add DCB-AP at concentrations up to 50 μM. Incubate for 60 minutes at room temperature.

  • Detection & Self-Validation:

    • Add the Eu-labeled anti-phosphotyrosine antibody (donor) and Streptavidin-APC (acceptor).

    • Validation Step: Include wells treated with Staurosporine (a pan-kinase inhibitor) to define the absolute baseline of the assay.

  • Readout: Measure the TR-FRET signal (ratio of 665 nm / 615 nm). A lack of signal reduction confirms that DCB-AP does not cross-react with the EGFR ATP-binding pocket.

References

  • Structural Modification and Pharmacological Evaluation of (Thiadiazol-2-yl)pyrazines as Novel Piezo1 Agonists for the Intervention of Disuse Osteoporosis Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Intracranial hypertension drives astrocyte-mediated neuroinflammation through Piezo1-dependent EGFR activation Source: bioRxiv URL:[Link]

  • Exploring the Structural Attributes of Yoda1 for the Development of New-Generation Piezo1 Agonist Yaddle1 as a Vaccine Adjuvant Targeting Optimal T Cell Activation Source: Journal of Medicinal Chemistry (PubMed) URL:[Link]

Validation

Reproducibility of In Vitro Assays Using 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: A Methodological Comparison Guide

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Perspective: Senior Application Scientist Executive Summary In early-stage drug discovery, the physicochemical properties of a screening...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Perspective: Senior Application Scientist

Executive Summary

In early-stage drug discovery, the physicochemical properties of a screening compound dictate the reliability of the in vitro data it generates. 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is a lipophilic secondary amine featuring a heavily halogenated 2,6-dichlorobenzyl moiety. While such structural motifs are common in medicinal chemistry, they are notorious for exhibiting poor aqueous solubility and forming colloidal aggregates in standard biochemical buffers.

This guide provides an objective, comparative framework for evaluating assay formats and outlines self-validating protocols to ensure reproducible data when screening this compound and its structural analogs. By understanding the mechanistic causality behind assay interference, researchers can differentiate true pharmacological target modulation from artifactual false positives.

Mechanistic Causality: The Physicochemical Challenge

The primary driver of reproducibility failure with 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is colloidal aggregation .

  • Hydrophobicity & Phase Separation: The 2,6-dichloro substitution significantly increases the molecule's lipophilicity (Calculated LogP ~3.1). When introduced into aqueous assay buffers from a DMSO stock, the compound can exceed its Critical Aggregation Concentration (CAC). Instead of precipitating, it spontaneously self-assembles into metastable colloidal nanoparticles ranging from 50 to 1000 nm in diameter.

  • Protein Sequestration: As pioneered by Shoichet and colleagues [2], these colloidal aggregates act as "protein sponges." They non-specifically adsorb and partially denature target enzymes or membrane receptors [3] on their surface.

  • The Reproducibility Crisis: In a High-Throughput Screening (HTS) environment, this non-specific sequestration mimics specific active-site inhibition, leading to highly potent but entirely artifactual IC50 values. Furthermore, because aggregation is highly sensitive to minor changes in buffer composition, protein concentration, and incubation time, the results are notoriously difficult to reproduce across different assay platforms.

Comparative Analysis: Halogenated vs. Non-Halogenated Analogs

To objectively assess the performance and assay requirements of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, we must compare it against a structurally related, non-halogenated alternative: 2-(benzylamino)propan-1-ol . Removing the chlorine atoms drastically alters the compound's behavior in solution.

Table 1: Physicochemical and Assay Performance Comparison
Metric2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol2-(benzylamino)propan-1-ol (Alternative)
Calculated LogP (XLogP3) ~3.1~1.2
Critical Aggregation Conc. (CAC) 5 – 10 µM> 100 µM
Apparent IC50 (Standard Buffer) 0.8 µM (Artifactual)> 50 µM
True IC50 (+0.01% Triton X-100) > 50 µM> 50 µM
DLS Particle Size (>10 µM) 150 – 400 nmMonomeric (< 1 nm)

Data Interpretation: The halogenated compound exhibits a low CAC, resulting in a false-positive apparent IC50 of 0.8 µM in standard buffers. The non-halogenated alternative remains monomeric and inactive, highlighting that the observed "activity" of the dichlorinated compound is solely an aggregation artifact.

Comparison of Assay Formats

Not all assay technologies are equally susceptible to aggregation artifacts. Selecting the correct readout format is a critical first step in ensuring reproducibility, as detailed in the authoritative Assay Guidance Manual [1].

Table 2: Assay Technology Comparison for Lipophilic Compounds
Assay TechnologySusceptibility to Aggregation ArtifactsDetergent ToleranceReadout Interference RiskRecommended Use Case
TR-FRET High (Proteins sequestered by colloids)Excellent (Tolerates up to 0.1% Triton X-100)Low (Time-resolved gating ignores auto-fluorescence)Primary HTS screening with detergent supplementation.
AlphaScreen Very High (Beads can be trapped in aggregates)Moderate (High detergent can disrupt bead interactions)High (Singlet oxygen quenching by aggregates)Secondary validation; requires strict CAC monitoring.
Surface Plasmon Resonance (SPR) Low (Aggregates cause distinct, non-stoichiometric bulk shifts)Good (Standard running buffers contain P20/Tween-20)None (Label-free)Orthogonal biophysical validation of binding kinetics.

Self-Validating Experimental Protocols

To guarantee scientific integrity, experimental workflows must be self-validating. The following protocols utilize orthogonal physical and biochemical checks to ensure that any observed activity from 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is genuine.

Protocol A: Determination of CAC via Dynamic Light Scattering (DLS)

Purpose: To establish the maximum concentration at which the compound remains monomeric, ensuring the assay is dosed in a biologically relevant regime.

  • Preparation: Prepare a 10 mM stock of the compound in 100% DMSO.

  • Titration: Titrate the compound (0.1 µM to 100 µM) into the target assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl) maintaining a final DMSO concentration of exactly 1% across all wells to control for solvent effects.

  • Measurement: Analyze samples using a plate-based DLS instrument.

  • Causality & Validation: Small molecules should exist as monomers (~1 nm). A sudden exponential increase in scattering intensity and the appearance of particles >50 nm indicates the CAC has been breached. By defining this threshold, the system self-validates: any biochemical activity observed only above the CAC is immediately flagged as a colloidal artifact.

Protocol B: Detergent-Reversal Biochemical Assay

Purpose: To differentiate true target modulation from non-specific colloidal inhibition.

  • Primary Setup: Set up the primary biochemical assay (e.g., TR-FRET) at a compound concentration near its apparent IC50 (e.g., 1 µM).

  • Parallel Perturbation: Run parallel assay wells containing the standard buffer and a modified buffer supplemented with 0.01% (v/v) Triton X-100.

  • Causality & Validation: Non-ionic detergents like Triton X-100 (at 0.01% v/v) operate just below their Critical Micelle Concentration (CMC). At this specific concentration, they disrupt the surface tension of small-molecule colloids, reverting them to monomers, without denaturing the target protein [2]. If the compound's inhibitory activity is lost upon detergent addition, the initial readout was a false positive. If activity is retained, the interaction is a true, specific binding event.

Workflow Visualization

The following logical workflow illustrates the triage process required to ensure reproducible data when screening halogenated lipophilic compounds.

AssayWorkflow Start Primary HTS Assay (No Detergent) Hit Hit Identified (Apparent IC50 < 1 µM) Start->Hit DLS DLS Analysis (Check for Particulates) Hit->DLS Agg Colloidal Aggregation Detected (>50 nm) DLS->Agg Concentration > CAC NoAgg No Aggregation (Monomeric State) DLS->NoAgg Concentration < CAC DetAssay Secondary Assay (+ 0.01% Triton X-100) Agg->DetAssay TruePos Activity Retained (True Positive) NoAgg->TruePos FalsePos Activity Lost (False Positive) DetAssay->FalsePos Detergent Reversible DetAssay->TruePos Detergent Resistant

Figure 1: Triage workflow for mitigating colloidal aggregation artifacts in HTS.

References

  • Assay Guidance Manual Source: National Center for Advancing Translational Sciences (NCATS) URL:[Link] [1]

  • A detergent-based assay for the detection of promiscuous inhibitors Source: Nature Protocols URL:[Link][2]

  • Colloidal Aggregation Causes Inhibition of G Protein-Coupled Receptors Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link] [3]

Comparative

Benchmarking 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (DCB-APO) Efficacy Against Standard Reference Compounds

Prepared by: Senior Application Scientist Target Audience: Researchers, Pharmacologists, and Drug Development Professionals Executive Summary & Mechanistic Rationale The development of highly selective α2​ -adrenergic re...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Pharmacologists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

The development of highly selective α2​ -adrenergic receptor ( α2​ -AR) agonists remains a critical focus in neuropharmacology, particularly for achieving profound analgesia and anxiolysis without the severe cardiovascular liabilities associated with α1​ -AR off-target activation. In this guide, we benchmark the investigational compound 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (hereafter referred to as DCB-APO ) against two gold-standard clinical reference compounds: Clonidine and Dexmedetomidine .

Structural Causality: The pharmacological profile of DCB-APO is dictated by its distinct structural motifs. The 2,6-dichlorobenzyl moiety is a well-established pharmacophore that mimics the 2,6-dichlorophenyl ring of clonidine, anchoring the molecule deep within the orthosteric binding pocket of the α2​ -AR[1]. However, unlike the rigid imidazoline ring found in dexmedetomidine, DCB-APO features a flexible propan-1-ol tail. This aliphatic alcohol extension introduces novel hydrogen-bonding opportunities with transmembrane domain residues, which we hypothesize alters dissociation kinetics and modulates G-protein coupling efficiency compared to standard reference agents[2][3].

Pathway Visualization

To understand the benchmarking metrics, we must first map the target mechanism of action. The α2​ -AR is a G-protein coupled receptor (GPCR) that primarily signals through the inhibitory Gi/o​ pathway[4].

Pathway Agonist DCB-APO (Agonist) Receptor α2A-AR (GPCR) Agonist->Receptor Binds & Activates GProtein Gi/o Protein (α-subunit) Receptor->GProtein Promotes GTP Exchange AC Adenylyl Cyclase (Effector) GProtein->AC Inhibits (-) cAMP cAMP Levels (Decreased) AC->cAMP Reduces Synthesis

Fig 1. α2-AR Gi/o-coupled signaling pathway resulting in cAMP inhibition.

Experimental Workflows & Self-Validating Protocols

To objectively benchmark DCB-APO, we employ two orthogonal assays: a radioligand binding assay to determine absolute affinity ( Ki​ ) and a cAMP accumulation assay to determine functional efficacy ( EC50​ ).

Protocol A: Radioligand Competition Binding Assay

Causality behind experimental design: To accurately determine the binding affinity without G-protein coupling bias, we utilize [3H]MK−912 , a high-affinity antagonist. Antagonists bind to all conformational states of the GPCR uniformly, preventing the artificial affinity skewing that occurs when using radiolabeled agonists[5].

Step-by-Step Methodology:

  • Membrane Preparation: Harvest Chinese Hamster Ovary (CHO) cells stably expressing the human α2A​ -AR. Homogenize in 50 mM Tris-HCl (pH 7.4) and centrifuge at 35,000 x g to isolate the membrane fraction[5].

  • Assay Setup: In a 96-well plate, combine assay buffer (50 mM Tris-HCl, 10 mM MgCl2​ , pH 7.4), 1 nM [3H]MK−912 , and increasing concentrations of DCB-APO, Clonidine, or Dexmedetomidine ( 10−11 to 10−4 M)[6].

  • Self-Validating Controls:

    • Total Binding (TB): Buffer + Radioligand + Membranes (No test compound).

    • Non-Specific Binding (NSB): Buffer + Radioligand + Membranes + 10 µM Yohimbine (to saturate specific sites)[6].

  • Incubation & Filtration: Incubate at 25°C for 60 minutes. Terminate the reaction by rapid vacuum filtration over GF/B glass fiber filters to separate bound from free radioligand.

  • Data Analysis: Measure radioactivity via liquid scintillation counting. Calculate Ki​ values using the Cheng-Prusoff equation.

Protocol B: cAMP Functional Efficacy Assay (HTRF)

Causality behind experimental design: Because the α2​ -AR intrinsically lowers intracellular cAMP, measuring a decrease from a near-zero basal baseline is analytically impossible. Therefore, we pre-treat the cells with Forskolin to directly activate adenylyl cyclase, creating an artificial cAMP spike. Efficacy is quantified by the compound's ability to suppress this spike[2][4]. Furthermore, the inclusion of IBMX (a phosphodiesterase inhibitor) is mandatory to prevent premature enzymatic degradation of cAMP[2].

Workflow Step1 1. Cell Plating (CHO-K1 α2A-AR) Step2 2. IBMX Treatment (PDE Inhibition) Step1->Step2 Step3 3. Co-stimulation (Forskolin + Agonist) Step2->Step3 Step4 4. Lysis & Detection (HTRF Reagents) Step3->Step4 Step5 5. TR-FRET Readout (EC50 Calculation) Step4->Step5

Fig 2. Step-by-step experimental workflow for the cAMP functional efficacy assay.

Step-by-Step Methodology:

  • Cell Plating: Seed CHO-K1 cells expressing α2A​ -AR in a 384-well plate and allow overnight attachment.

  • Pre-treatment: Resuspend cells in stimulation buffer containing 0.5 mM IBMX to block cAMP degradation[2].

  • Stimulation: Co-treat cells with 10 µM Forskolin and varying concentrations of the test compounds for 30 minutes at 37°C[4].

  • Detection: Lyse the cells and add Homogeneous Time-Resolved Fluorescence (HTRF) detection reagents (anti-cAMP acceptor beads and biotinylated cAMP donor beads).

  • Readout: Measure TR-FRET signals on a compatible microplate reader. Normalize data to the maximum Forskolin stimulation (100%) and basal buffer (0%).

Quantitative Data Presentation

The following tables summarize the benchmarking data of DCB-APO against the reference standards.

Table 1: Receptor Binding Affinity ( Ki​ ) and Selectivity

Note: High α2​/α1​ selectivity is desirable to minimize hypotensive and cardiovascular side effects[3].

Compound α2A​ -AR Ki​ (nM) α1​ -AR Ki​ (nM)Selectivity Ratio ( α2​:α1​ )
Clonidine 15.23,340~220:1
Dexmedetomidine 1.081,750~1620:1
DCB-APO (Test) 4.52,100~466:1
Table 2: Functional Efficacy ( EC50​ & Emax​ )

Note: Emax​ represents the maximum percentage inhibition of the Forskolin-induced cAMP spike[5].

CompoundcAMP Inhibition EC50​ (nM) Emax​ (% Inhibition of Forskolin)Efficacy Classification
Clonidine 12.585%Partial Agonist
Dexmedetomidine 0.898%Full Agonist
DCB-APO (Test) 3.292%Near-Full Agonist

Conclusion & Strategic Implications

The comparative data reveals that DCB-APO occupies a highly favorable pharmacological middle ground between Clonidine and Dexmedetomidine.

  • Affinity & Selectivity: DCB-APO exhibits a stronger binding affinity ( Ki​ = 4.5 nM) and higher α2​:α1​ selectivity (~466:1) than Clonidine, likely due to the optimized spatial geometry of the propan-1-ol chain which prevents off-target α1​ docking[3].

  • Functional Efficacy: While Dexmedetomidine remains the most potent full agonist ( EC50​ = 0.8 nM), DCB-APO acts as a near-full agonist ( Emax​ = 92%). This slight reduction in maximum efficacy compared to Dexmedetomidine may translate to a wider therapeutic index in vivo, potentially offering robust analgesia with a lower risk of profound bradycardia or excessive sedation[7].

Future IND-enabling studies should focus on β -arrestin recruitment assays to determine if the propan-1-ol moiety confers biased agonism, a critical factor in separating therapeutic efficacy from adverse event profiles[2].

References

  • Preclinical characterization of BRL 44408: antidepressant- and analgesic-like activity through selective α2A-adrenoceptor antagonism. Oxford Academic (International Journal of Neuropsychopharmacology).[Link]

  • Diverse arrestin-recruiting and endocytic profiles of tricyclic antipsychotics acting as direct α2A adrenergic receptor ligands. National Center for Biotechnology Information (PMC).[Link]

  • In Vitro Pharmacology of Mitragynine at α-Adrenoceptors. ACS Chemical Neuroscience.[Link]

  • Action of dexmedetomidine on the substantia gelatinosa neurons of the rat spinal cord. National Center for Biotechnology Information (PMC).[Link]

  • Understanding Alpha-2 Agonists: mascots and ballicules for NE, clonidine, dexmedetomidine, etc. Cafer's Psychopharmacology.[Link]

  • A comparative study of effect of dexmedetomidine in dose of 0.7 µg/kg and clonidine in doses of 2 µg/kg as premedication before general anaesthesia. ResearchGate.[Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

As a Senior Application Scientist, it is understood that the integrity of your research extends to the entire lifecycle of the chemical reagents you employ, including their safe and compliant disposal. This guide provide...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, it is understood that the integrity of your research extends to the entire lifecycle of the chemical reagents you employ, including their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established chemical safety principles and regulatory frameworks governing hazardous waste management.

Chemical Profile and Hazard Identification

  • Chlorinated Organic Compounds: These substances are often persistent in the environment and can be toxic to aquatic life.[1] Improper disposal can lead to the formation of hazardous byproducts. The U.S. Environmental Protection Agency (EPA) lists many chlorinated compounds as hazardous air pollutants.[2]

  • Aromatic Amines: Many compounds in this class are known to have toxicological effects.

  • GHS Hazard Classification (Inferred): Based on structurally similar compounds, it is prudent to handle 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol as a substance that may be harmful if swallowed, and capable of causing skin and serious eye irritation.[3][4]

Key Hazard and Safety Information
ParameterSummary & Rationale
Physical State Likely a solid or liquid at room temperature.
Primary Hazards Acute toxicity (oral), skin irritation, serious eye damage.[3][4][5]
Environmental Hazards Potential for long-term adverse effects in the aquatic environment due to its chlorinated nature.[1][6]
Incompatibilities Strong oxidizing agents and strong acids.[7] Contact should be avoided to prevent vigorous or exothermic reactions.
Primary Routes of Exposure Inhalation, ingestion, and skin or eye contact.[7][8]

Pre-Disposal Handling and Personal Protective Equipment (PPE)

Proper handling and segregation of waste are critical first steps in the disposal process. This minimizes exposure risks and ensures the waste stream is correctly identified for final disposal.

Required Personal Protective Equipment (PPE)

Before handling the chemical, for either experimental use or disposal, the following PPE is mandatory:

  • Eye Protection: Chemical safety goggles and a face shield if there is a splash hazard.[9]

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Always inspect gloves for integrity before use and wash hands thoroughly after handling.[9]

  • Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

  • Respiratory Protection: If handling outside of a fume hood or if aerosolization is possible, a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary.[7]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of chlorinated organic compounds is that they must be treated as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular solid waste. [10][11][12]

  • Waste Segregation:

    • Isolate all waste containing 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol. This includes pure or excess reagent, reaction mixtures, and contaminated materials (e.g., pipette tips, gloves, paper towels).

    • This waste stream should be designated as "Halogenated Organic Waste."

  • Container Selection:

    • Use a dedicated, leak-proof, and chemically compatible waste container. A high-density polyethylene (HDPE) or glass container is recommended.

    • The container must have a secure, tight-fitting lid to prevent the release of vapors.[13]

  • Waste Labeling:

    • Immediately label the waste container. The label must be clear, legible, and permanently affixed.

    • The label must include:

      • The words "Hazardous Waste"

      • The full chemical name: "2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol"

      • An accurate description of the contents (e.g., "pure solid," "in methanol solution," "contaminated debris").

      • Appropriate hazard pictograms (e.g., corrosive, irritant, environmentally hazardous).[14]

      • The date the waste was first added to the container.

  • Storage of Waste:

    • Store the sealed waste container in a designated satellite accumulation area within or near the laboratory.

    • This area must be under the control of the laboratory personnel, away from heat, sparks, or open flames.[7][15]

    • Ensure secondary containment is in place to capture any potential leaks.

  • Arranging for Final Disposal:

    • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

    • Do not allow the waste to accumulate beyond your facility's established limits.

    • The standard and most environmentally responsible method for the final disposal of chlorinated compounds is high-temperature incineration at a licensed hazardous waste disposal facility.[13] This process is necessary to ensure the complete destruction of the molecule and prevent the formation of toxic dioxins or other persistent organic pollutants.

Spill and Emergency Procedures

Accidental spills must be addressed immediately and safely.

  • Minor Spill (in a fume hood):

    • Ensure your PPE is appropriate.

    • Absorb the spill with an inert material (e.g., vermiculite, sand, or a commercial sorbent).

    • Carefully collect the absorbed material and contaminated cleaning supplies into a designated hazardous waste container.

    • Label the container as described in the disposal protocol.

    • Clean the spill area with an appropriate solvent, and collect the cleaning materials as hazardous waste.

  • Major Spill (outside a fume hood or large volume):

    • Evacuate the immediate area and alert nearby personnel.

    • If the substance is volatile or dusty, do not attempt to clean it up without appropriate respiratory protection.

    • Prevent the spill from entering drains or waterways.[13]

    • Contact your institution's EHS or emergency response team immediately.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the management of waste containing 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol.

G cluster_0 Waste Generation & Characterization cluster_1 Segregation & Containment cluster_2 Storage & Disposal cluster_3 Prohibited Actions start Waste Containing 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol Generated is_pure Type of Waste? start->is_pure drain DO NOT Pour Down Drain start->drain trash DO NOT Dispose in Regular Trash start->trash pure_waste Pure Reagent or Concentrated Solution is_pure->pure_waste Reagent/ Solution contaminated_solid Contaminated Solids (Gloves, Wipes, etc.) is_pure->contaminated_solid Solid Debris container Place in Designated 'Halogenated Organic Waste' Container pure_waste->container contaminated_solid->container label_container Label Container with: - 'Hazardous Waste' - Full Chemical Name - Hazard Pictograms container->label_container store Store in Secure Satellite Accumulation Area with Secondary Containment label_container->store ehs Contact EHS for Waste Pickup store->ehs incinerate High-Temperature Incineration at Licensed Facility ehs->incinerate

Caption: Decision workflow for the safe disposal of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol waste.

References

  • Ohio.gov. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

  • PubChem. (n.d.). (2-((2,6-Dichlorophenyl)amino)phenyl)methanol. Retrieved from [Link]

  • MegaFLOC. (2015). SAFETY DATA SHEET. Retrieved from [Link]

  • NEDT - Veolia. (2024). Disposing of Chlorine: Pool and Cleaning Products. Retrieved from [Link]

  • StateScape. (n.d.). Chapter 850: IDENTIFICATION OF HAZARDOUS WASTES. Retrieved from [Link]

  • American Chemical Society. (n.d.). Hazardous Waste and Disposal Considerations. Retrieved from [Link]

  • Vita-D-Chlor. (n.d.). Guidance Manual for Disposal of Chlorinated Water. Retrieved from [Link]

  • Molport. (n.d.). 2-amino-1-(2,6-dichlorophenyl)propan-1-ol. Retrieved from [Link]

  • Department of Toxic Substances Control - CA.gov. (2025). Household Hazardous Waste. Retrieved from [Link]

  • Ataman Kimya. (n.d.). 2-AMINO-2-METHYL-1-PROPANOL. Retrieved from [Link]

  • NextSDS. (n.d.). 3-{[(2-chlorophenyl)methyl]amino}propan-1-ol. Retrieved from [Link]

  • PMC. (n.d.). Toxicological Profile of Chlorophenols and Their Derivatives in the Environment: The Public Health Perspective. Retrieved from [Link]

  • ARB. (1997). Background Material:1997-11-13 Propylene Dichloride As A Federal Hazardous Air Pollutant. Retrieved from [Link]

  • OSHA. (n.d.). 1910.1052 App A - Substance Safety Data Sheet and Technical Guidelines for Methylene Chloride. Retrieved from [Link]

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Handling

Operational Guide: Personal Protective Equipment (PPE) for Handling 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

This guide provides essential safety protocols and logistical information for the handling and disposal of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol. As a Senior Application Scientist, my objective is to synthesiz...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety protocols and logistical information for the handling and disposal of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol. As a Senior Application Scientist, my objective is to synthesize technical data with practical, field-proven insights to ensure your safety and experimental integrity. The following procedures are based on a thorough hazard assessment derived from the chemical's structure and data from analogous compounds.

Hazard Assessment: The Rationale for Protection

While a comprehensive, peer-reviewed safety profile for 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol is not widely published, its structure—containing a dichlorophenyl group and an amino alcohol moiety—allows us to anticipate its toxicological properties by examining similar molecules. Compounds with these features are often classified as irritants to the skin and eyes and may be harmful if swallowed or absorbed through the skin.

  • Skin Irritation: Analogous dichlorinated aromatic compounds and amino alcohols are frequently categorized as skin irritants[1][2][3]. Prolonged contact can lead to redness, inflammation, or chemical burns.

  • Serious Eye Damage: This class of chemicals often poses a significant risk to the eyes, with many related substances classified as causing serious eye irritation or damage[1][3][4][5]. Direct contact with the liquid or solid can result in severe and potentially irreversible damage.

  • Harmful if Swallowed/Inhaled: Ingestion may cause gastrointestinal irritation[6]. While the volatility of this specific compound is low, inhalation of aerosols or dust, if it is a solid, should be avoided by working in a well-ventilated area[7][8].

Given these potential hazards, all handling procedures must be conducted with the assumption that the compound is hazardous. The primary goal is to use a combination of engineering controls and personal protective equipment to minimize any potential exposure.

Core Protective Measures: A Multi-Layered Defense

Effective safety relies on a hierarchy of controls. Before any personal equipment is worn, ensure primary engineering controls are in place and functioning correctly.

A. Primary Engineering Control: The Chemical Fume Hood All manipulations of 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol, including weighing, preparing solutions, and transfers, should be performed inside a certified chemical fume hood. This is your most critical line of defense, as it captures vapors, dust, and aerosols at the source[7][9].

B. Personal Protective Equipment (PPE) The following PPE is mandatory for all personnel handling the compound.

  • Eye and Face Protection :

    • Minimum Requirement : ANSI Z87.1-compliant (or equivalent, e.g., EN166) safety glasses with side shields are required for all work in the laboratory where this chemical is present[6].

    • Recommended for Liquid Handling : When handling solutions, especially during transfers or when there is a risk of splashing, upgrade to chemical splash goggles that provide a complete seal around the eyes[7].

    • High-Risk Operations : For larger volumes (>100 mL) or procedures with a significant splash potential, a full-face shield must be worn in addition to chemical splash goggles to protect the entire face[10][11].

  • Hand Protection :

    • Glove Selection : Wear chemical-resistant gloves at all times. Nitrile gloves are a common and effective choice for incidental contact. Always inspect gloves for tears or pinholes before use[7]. For prolonged contact or immersion, consult the glove manufacturer's compatibility and breakthrough data.

    • Double Gloving : It is best practice to wear two pairs of gloves, especially when handling concentrated forms of the material. This provides a critical safety buffer; if the outer glove is compromised, you can remove it without exposing your skin.

    • Technique : Wash hands thoroughly with soap and water after removing gloves[3][12].

  • Body Protection :

    • A clean, flame-resistant laboratory coat is mandatory. It should be fully buttoned to provide maximum coverage[11].

    • For operations involving larger quantities or a high risk of splashing, supplement the lab coat with a chemically resistant apron.

    • Do not wear shorts, skirts, or open-toed shoes in the laboratory. Full-length pants and closed-toe shoes made of a non-absorbent material are required to protect the lower body from potential spills[12][13].

  • Respiratory Protection :

    • Under normal conditions within a functioning chemical fume hood, respiratory protection is not typically required.

    • In the event of a large spill, inadequate ventilation, or if aerosols are generated outside of a containment device, a NIOSH-approved respirator with organic vapor cartridges may be necessary[5]. All respirator use requires prior medical clearance and fit-testing as part of a formal respiratory protection program.

PPE Protocols for Specific Laboratory Operations

The level of PPE required can be adjusted based on the specific task and the associated risk. The following table summarizes the recommended protection for common laboratory procedures.

Operation Scale / Form Eye/Face Protection Hand Protection Body Protection Notes
Weighing Solid (mg to g)Safety Glasses with Side ShieldsSingle Pair of Nitrile GlovesLab CoatPerform in a fume hood or ventilated balance enclosure to prevent inhalation of fine particulates.
Solution Preparation < 100 mLChemical Splash GogglesDouble Pair of Nitrile GlovesLab CoatConduct all transfers slowly to minimize splashing.
Reaction/Experiment > 100 mL or High ConcentrationGoggles and Face ShieldDouble Pair of Nitrile GlovesLab Coat and Chemical-Resistant ApronEnsure secondary containment is in place.
Spill Cleanup Any ScaleGoggles and Face ShieldHeavy-duty Chemical-Resistant Gloves (e.g., Neoprene over Nitrile)Chemical-Resistant Coverall or SuitRefer to your institution's specific spill response procedures.[10]

Procedural Discipline: Donning, Doffing, and Disposal

The order in which you put on and remove PPE is critical to prevent cross-contamination.

A. Donning (Putting On) PPE - "From the Ground Up"

  • Body Protection : Don lab coat and any additional aprons or coveralls.

  • Hand Protection (First Pair) : Don the inner pair of gloves.

  • Eye/Face Protection : Don safety goggles and/or face shield.

  • Hand Protection (Second Pair) : Don the outer pair of gloves, ensuring the cuffs go over the sleeves of the lab coat.

B. Doffing (Removing) PPE - "The Dirty Comes Off First" This sequence is designed to ensure you only touch contaminated surfaces with a gloved hand and clean surfaces with a clean hand.

  • Outer Gloves : Remove the outer, most contaminated gloves. Peel one glove off by pinching the cuff and turning it inside out. Use the inside-out glove to remove the second glove, touching only the inside of the second glove's cuff. Dispose of them immediately.

  • Face/Eye Protection : Remove the face shield and/or goggles from the back of your head. Do not touch the front surface.

  • Body Protection : Unbutton your lab coat. Shrug it off your shoulders, touching only the inside. Turn it inside out as you remove it and place it in the designated receptacle.

  • Inner Gloves : Remove the final pair of gloves using the same technique as in Step 1.

  • Hand Washing : Immediately wash your hands thoroughly with soap and water for at least 20 seconds.

C. Disposal Plan All disposable PPE that has come into contact with 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol must be considered hazardous waste.

  • Collect all used gloves, disposable aprons, and contaminated wipes in a designated, sealed hazardous waste container.

  • Label the container clearly according to your institution's and local regulations.

  • Never dispose of contaminated materials in the regular trash or sewer system[5][6][9].

Visual Workflow: PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

PPE_Selection_Workflow cluster_start cluster_questions cluster_ppe cluster_end start Start: Assess Task q_location Is task inside a certified fume hood? start->q_location ppe_base Base PPE: - Lab Coat - Nitrile Gloves - Safety Glasses q_location->ppe_base Yes stop STOP! Consult EHS. Do not proceed. q_location->stop No q_scale Volume > 100 mL or High Splash Risk? ppe_goggles Upgrade to: Chemical Goggles q_scale->ppe_goggles No ppe_face_shield Add: - Face Shield - Double Gloves - Apron q_scale->ppe_face_shield q_form Handling solid powder? q_form->q_scale No ppe_weigh Use Ventilated Enclosure or Fume Hood q_form->ppe_weigh Yes ppe_base->q_form ppe_weigh->q_scale

Caption: PPE selection workflow for handling the target compound.

References

  • Chemical Safety | Personal Protective Equipment (PPE). (2024, September 6). Eurofins. [Link]

  • SAFETY DATA SHEET. (2021, June 10). [Source for general handling of hazardous gases/vapors, relevant for ventilation principles]. [Link]

  • Personal Protective Equipment: Chemical Handling. (2017, April 11). Good Day's Work. [Link]

  • Personal Protective Equipment. (2025, September 12). US EPA. [Link]

  • Safety Data Sheet. (2018, July 10). Axalta Coating Systems. [Link]

  • Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions. [Link]

  • Recommended PPE to handle chemicals. (n.d.). Bernardo Ecenarro - BESA. [Link]

  • Propan-1-ol - SAFETY DATA SHEET. (2023, January 12). [Source for general handling of flammable/irritant alcohols]. [Link]

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